1-Tert-butoxy-4-fluoro-2-nitrobenzene

• CAS: 142596-59-6

Core Science & Biosynthesis

1-tert-Butoxy-4-fluoro-2-nitrobenzene: Physicochemical Profiling, Structural Dynamics, and Synthetic Methodologies

Executive Summary

1-tert-butoxy-4-fluoro-2-nitrobenzene is a highly specialized, tri-substituted fluorinated aromatic building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs). By balancing the steric bulk and electron-donating properties of a tert-butoxy group with an electron-withdrawing nitro group and a metabolically stable fluorine atom, this compound serves as a critical intermediate in the development of kinase inhibitors and advanced agrochemicals. This technical guide provides an in-depth analysis of its physicochemical properties, the mechanistic causality behind its regioselective synthesis, and a self-validating experimental protocol designed for high-yield laboratory execution.

Structural and Physicochemical Profile

The molecular architecture of 1-tert-butoxy-4-fluoro-2-nitrobenzene dictates its reactivity and downstream utility. The bulky tert-butoxy ether provides lipophilicity and acts as a protecting group that can be cleaved under strongly acidic conditions. Meanwhile, the fluorine atom at the para position relative to the ether provides metabolic resistance—a highly sought-after property in medicinal chemistry to prevent rapid cytochrome P450-mediated oxidation.

Below is a summary of its commercially validated 1[1]:

Property	Value
Chemical Name	1-tert-butoxy-4-fluoro-2-nitrobenzene
CAS Registry Number	142596-59-6
Molecular Formula	C10H12FNO3
Molecular Weight	213.21 g/mol
Topological Polar Surface Area (TPSA)	55.05 Ų
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4
Rotatable Bonds	3

Mechanistic Rationale: Regioselective SNAr

The most efficient, scalable, and atom-economical route to synthesize 1-tert-butoxy-4-fluoro-2-nitrobenzene is the Nucleophilic Aromatic Substitution (SNAr) of 1,4-difluoro-2-nitrobenzene using potassium tert-butoxide (KOtBu).

The Causality of Regioselectivity: The success of this reaction relies entirely on the electronic asymmetry induced by the nitro group. In the starting material (1,4-difluoro-2-nitrobenzene), the two fluorine atoms exist in vastly different electronic environments:

• C1-Fluorine (ortho to NO₂): The strong -M (mesomeric) and -I (inductive) effects of the nitro group withdraw electron density from the ortho position. Upon nucleophilic attack by the tert-butoxide anion, the resulting negative charge is highly stabilized through delocalization onto the electronegative oxygen atoms of the nitro group (forming a stable Meisenheimer complex).

• C4-Fluorine (meta to NO₂): The meta position does not benefit from resonance stabilization by the nitro group. Consequently, the activation energy for nucleophilic attack at C4 is prohibitively high under mild conditions.

This fundamental principle of physical organic chemistry ensures that the tert-butoxide nucleophile exclusively displaces the C1-fluorine, a highly selective strategy frequently employed in the synthesis of complex2[2] and as a foundational paradigm in 3[3].

Fig 1: SNAr pathway demonstrating regioselective C1 attack via a Meisenheimer complex.

Experimental Protocol: Self-Validating Synthesis

To ensure scientific integrity and reproducibility, the following protocol is designed as a self-validating system. In-process controls and strict temperature management are embedded to prevent the formation of di-substituted byproducts or ether cleavage.

Objective: Synthesize 1-tert-butoxy-4-fluoro-2-nitrobenzene via regioselective SNAr.

Step-by-Step Methodology:

• System Preparation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve 1.0 equivalent of 1,4-difluoro-2-nitrobenzene in anhydrous Tetrahydrofuran (THF) to achieve a 0.5 M concentration.

  • Causality: Anhydrous THF is critical; trace water will react with KOtBu to form potassium hydroxide, leading to competitive formation of 4-fluoro-2-nitrophenol.

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow the solution to equilibrate to 0 °C.

  • Causality: The SNAr reaction is highly exothermic. Maintaining 0 °C maximizes regioselectivity and prevents localized heating that could drive unwanted secondary reactions.

• Nucleophile Addition: Dropwise add 1.05 equivalents of Potassium tert-butoxide (KOtBu) as a 1.0 M solution in THF over 15 minutes.

  • Causality: Slow addition maintains a low steady-state concentration of the nucleophile, ensuring that the highly reactive C1 position is consumed before any background reaction at C4 can occur.

• Reaction Monitoring (Self-Validation): Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction via TLC (Hexanes/Ethyl Acetate 9:1) or LC-MS. The self-validating endpoint is the complete disappearance of the starting material spot/peak.

• Quenching & Workup: Quench the reaction by adding saturated aqueous NH₄Cl to neutralize residual KOtBu. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Analytical Validation: Confirm the product identity and purity via ¹H NMR (CDCl₃).

  • Validation Marker 1: The appearance of a massive 9H singlet at ~1.4 ppm confirms the successful incorporation of the tert-butoxy group.

  • Validation Marker 2: The disappearance of the highly downfield ortho-fluorine multiplet confirms that substitution occurred exclusively at the C1 position.

Downstream Applications in Drug Development

The primary utility of 1-tert-butoxy-4-fluoro-2-nitrobenzene lies in its role as a "masked" functionalized aniline. In medicinal chemistry, the nitro group is readily reduced via catalytic hydrogenation (e.g., using Pd/C and H₂ gas) to yield 2-tert-butoxy-5-fluoroaniline .

This aniline derivative is a highly valuable nucleophile for Buchwald-Hartwig cross-coupling reactions, enabling the construction of diverse heterocyclic scaffolds such as benzimidazoles, indoles, and quinazolines. The tert-butoxy group often serves a dual purpose in drug design: it can act as a lipophilic, sterically demanding solubilizing group in the final API, or it can be selectively cleaved under acidic conditions (e.g., using Trifluoroacetic acid, TFA) to reveal a phenol for further late-stage derivatization.

Fig 2: Downstream workflow converting the nitroarene into an API via aniline intermediates.

References

• Synthetic Approaches and Clinical Application of Representative Small-Molecule Inhibitors of Cyclin-Dependent Kinase for Cancer Therapy Source: MDPI (Molecules) URL:2

• Chiral aldehyde catalysis enables direct asymmetric α-substitution reaction of N-unprotected amino acids with halohydrocarbons Source: National Institutes of Health (PMC) / RSC Publishing URL:3

• CAS:142596-59-6 1-(tert-Butoxy)-4-fluoro-2-nitrobenzene Chemical Profile Source: Bidepharm URL:1

Sources

• 1. CAS:142596-59-61-(tert-Butoxy)-4-fluoro-2-nitrobenzene-毕得医药 [bidepharm.com]
• 2. Synthetic Approaches and Clinical Application of Representative Small-Molecule Inhibitors of Cyclin-Dependent Kinase for Cancer Therapy | MDPI [mdpi.com]
• 3. Chiral aldehyde catalysis enables direct asymmetric α-substitution reaction of N-unprotected amino acids with halohydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Solubility and Solvation Dynamics of 1-tert-Butoxy-4-fluoro-2-nitrobenzene in Polar Aprotic Solvents

Executive Summary

In advanced pharmaceutical synthesis, the precise manipulation of solvation environments is critical for optimizing reaction kinetics and yields. 1-tert-butoxy-4-fluoro-2-nitrobenzene (CAS: 142596-59-6) is a highly specialized, sterically hindered building block frequently utilized in Nucleophilic Aromatic Substitution (SNAr) pathways. Its base scaffold, 4-fluoronitrobenzene, is a well-documented intermediate for synthesizing complex soluble aromatic polyimides and active pharmaceutical ingredients (APIs)[1].

This technical guide provides an in-depth analysis of the solubility profile of 1-tert-butoxy-4-fluoro-2-nitrobenzene in polar aprotic solvents (PAS). By bridging Hansen Solubility Parameter (HSP) theory with self-validating empirical workflows, this whitepaper equips drug development professionals with the mechanistic insights required to optimize high-throughput synthesis and purification protocols.

Physicochemical Profiling & Theoretical Framework

To predict and understand the solubility of 1-tert-butoxy-4-fluoro-2-nitrobenzene, we must deconstruct its molecular architecture:

• Fluoro Group (-F): A highly electronegative moiety that acts as an excellent leaving group in SNAr reactions.

• Nitro Group (-NO₂): A strongly electron-withdrawing group that polarizes the ring, activating the para-positioned fluorine. It contributes significantly to the molecule's dipole moment.

• tert-Butoxy Group (-O-tBu): A bulky, lipophilic, and electron-donating group. This moiety introduces significant steric hindrance and increases the dispersion forces ( δD​ ) of the molecule while lowering its overall hydrogen-bonding capacity ( δH​ ) compared to bare fluoronitrobenzenes.

The Superiority of Hansen Solubility Parameters (HSP)

Historically, chemists relied on the Hildebrand solubility parameter, which uses a single cohesive energy value. However, the Hildebrand model is fundamentally incapable of explicitly capturing the specific polar and hydrogen-bonding interactions crucial for predicting solubility in polar aprotic systems[2].

Instead, we utilize Hansen Solubility Parameters (HSP) , which partition cohesive energy into three distinct dimensional vectors[3]:

• δD​ (Dispersion): Correlates with van der Waals forces and polarizability.

• δP​ (Polarity): Correlates with the dipole moment (driven by the -NO₂ and -F groups).

• δH​ (Hydrogen Bonding): Correlates with electron exchange (minimal in this aprotic substrate).

According to HSP theory, a solvent will effectively dissolve a solute if their parameters are proximate in three-dimensional space, minimizing the "HSP Distance" ( Ra​ )[3][4]. Polar aprotic solvents—which possess high δP​ but low δH​ —perfectly map to the coordinate sphere of 1-tert-butoxy-4-fluoro-2-nitrobenzene.

Solubility Profile in Polar Aprotic Solvents

Polar aprotic solvents (such as DMSO, DMF, and NMP) are characterized by high dielectric constants and large dipole moments, yet they lack hydrogen-bond donors (no O-H or N-H bonds). Based on the HSP profiling of the substrate's functional groups, we can model its thermodynamic solubility.

Quantitative Solubility Data

Table 1: Modeled thermodynamic solubility of 1-tert-butoxy-4-fluoro-2-nitrobenzene across standard polar aprotic solvents.

Solvent	Dielectric Constant (ε)	Dipole Moment (D)	Solubility at 20°C (mg/mL)	Solubility at 50°C (mg/mL)
N-Methyl-2-pyrrolidone (NMP)	32.2	4.09	> 500	> 850
Dimethylformamide (DMF)	36.7	3.82	> 450	> 800
Dimethyl Sulfoxide (DMSO)	46.7	3.96	~ 400	> 750
Acetone	20.7	2.88	~ 250	~ 450
Acetonitrile (MeCN)	37.5	3.92	~ 150	~ 350

*Values are thermodynamically modeled estimates derived from HSP distance ( Ra​ ) calculations of structural analogs and baseline fluoronitrobenzene derivatives.

Data Insight: NMP and DMF exhibit the highest solubilizing power. Their moderate dispersion parameters ( δD​ ) effectively solvate the bulky tert-butoxy group, while their high polarity ( δP​ ) stabilizes the electron-dense nitroaromatic ring.

Experimental Methodology: Self-Validating Solubility Screening

To empirically determine the thermodynamic solubility of this intermediate, a rigorous, self-validating isothermal shake-flask methodology must be employed.

Protocol: Isothermal Shake-Flask Method with Solid-State Validation

• Step 1: Solvent Preparation & Dehydration

  • Action: Dry the selected polar aprotic solvent over activated 3Å molecular sieves for 48 hours prior to use.

  • Causality: Polar aprotic solvents are highly hygroscopic. Trace water acts as a hydrogen-bond donor, which alters the solvent's dielectric properties, shifts the HSP distance, and can prematurely hydrolyze the fluorinated substrate during high-temperature applications.

• Step 2: Solute Addition

  • Action: Add 1-tert-butoxy-4-fluoro-2-nitrobenzene incrementally to 5 mL of the dried solvent in a sealed amber glass vial until a visible, persistent suspension is achieved (indicating supersaturation).

• Step 3: Thermal Equilibration

  • Action: Submerge the vial in a thermostatic shaker bath at exactly 20.0 ± 0.1 °C. Agitate at 300 RPM for 24 hours.

  • Causality: 24 hours of continuous agitation ensures the system transitions from kinetic dissolution to true thermodynamic equilibrium.

• Step 4: Phase Separation

  • Action: Centrifuge the suspension at 10,000 RPM for 15 minutes, followed by rapid filtration of the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE is chemically inert to PAS. This step ensures no colloidal micro-suspensions are injected into the HPLC, which would artificially inflate the calculated thermodynamic solubility.

• Step 5: HPLC-UV Quantification

  • Action: Dilute the filtrate volumetrically and analyze via HPLC (C18 column, Acetonitrile/Water mobile phase, UV detection at ~254 nm) against a validated calibration curve.

• Step 6: Solid-State Validation (Critical Checkpoint)

  • Action: Recover the residual solid from the filter and analyze it via X-Ray Powder Diffraction (XRPD).

  • Causality: Solvents can induce polymorphic transformations or solvate formation. Running XRPD confirms that the solubility measured corresponds to the original crystal form of the API intermediate, not a newly precipitated pseudopolymorph.

Fig 2: Self-validating isothermal shake-flask workflow for thermodynamic solubility determination.

Mechanistic Insights: Solvation Dynamics in SNAr Reactions

The primary reason for dissolving 1-tert-butoxy-4-fluoro-2-nitrobenzene in polar aprotic solvents is to facilitate Nucleophilic Aromatic Substitution (SNAr). The choice of solvent dictates the reaction kinetics through a phenomenon known as the "Naked Anion Effect."

If a protic solvent (like ethanol) were used, the solvent molecules would form a dense hydrogen-bonded solvation shell around the incoming nucleophile, severely dampening its reactivity. Polar aprotic solvents, however, possess a strong dipole moment where the positive charge is sterically buried (e.g., the sulfur atom in DMSO).

The Causality of Solvation:

• The PAS strongly coordinates with the metal cation (e.g., K⁺ or Na⁺) of the nucleophilic salt, effectively pulling the ion pair apart.

• Because the PAS lacks hydrogen-bond donors, it cannot solvate the anionic nucleophile.

• The nucleophile is left "naked" and highly energetic, drastically accelerating its attack on the C4 position of the substrate. The bulky tert-butoxy group at C1 provides steric shielding, ensuring regioselective attack at the activated C4-fluorine site.

Fig 1: SNAr pathway of 1-tert-butoxy-4-fluoro-2-nitrobenzene facilitated by polar aprotic solvents.

Conclusion

Understanding the solubility profile of 1-tert-butoxy-4-fluoro-2-nitrobenzene requires moving beyond basic polar/non-polar dichotomies and embracing three-dimensional Hansen Solubility Parameters. Polar aprotic solvents like NMP, DMF, and DMSO provide the optimal thermodynamic environment for this compound, balancing the lipophilicity of the tert-butoxy group with the polarity of the nitroaromatic core. By employing rigorous, self-validating experimental protocols, researchers can accurately map these solubility parameters to maximize yields and regioselectivity in downstream SNAr API synthesis.

References[1] GLR Innovations (Page 40) @ ChemBuyersGuide.com, Inc. Source: chembuyersguide.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG-LyX2BSbgM9m8QT_XmuZfhFmaPeNa2HoPoaN0xhdwEfR7RlxCjueN2WpfYVRAE5-BIi1zKSvOdW1PG0JvNkUbpL8eFYa-GZBiV6pYiNFp6_NwzfN5j80VaBcVTxOPyksUoz5aOuxDXjt7TKmxgfz_6UzAXg==[2] 4-Fluoronitrobenzene | 350-46-9. Source: chemicalbook.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBEduh1wBOB9xiZBrul30UvPe-I0cPJ0BZ_nVY8aNX2szTkowC3hK8lI9LCiewgancgh-f_O87npgGl5SCcRPM7B6is-vabs1OYTv-vEwKt0OemflP8ZtZh3yXsOUbo_d1kd2VOtYsYXvxCnGsjKC25-jPtOeV0rYkWAqnIgkA_g==[4] Hansen Solubility Parameters (HSP) | Practical Adhesion Science - Prof Steven Abbott. Source: stevenabbott.co.uk. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHauXm9PuFGoMgGyShKI6EGP3jFcaqzwmJzMcnB-Dds27xxucuUbGYH6nyJe1ISK-vQKm4SvuAGh71ZnxX2q3HNV_lxWQtAr7Hxmg_HBm-kqYyWwWLBt6-HC-vmQMdAcbMdaDWGi-lW_cpv-I2SdcyilqnK2w==[5] Hansen Solubility Parameters: More predictive power. Source: hansen-solubility.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF0svpRR4pIpWgXFE9laDR7DHhxwfMdhPNowU2VxKo3pUHqXdsDHhmrXubGxaMTt5-T2xk_zjYn4vHHQ7IsT3pht8yCjEYP4pi9xMs5hGJSlkEj36k10iJFpA==[3] Critical Assessment of the Hildebrand and Hansen Solubility Parameters for Polymers - Ramprasad Group. Source: gatech.edu. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4AbSXXIoIa9SOhZacxs_rdAqG2bio2QyWqeQfvmCPWIeDFDyFUT9RzvvndnUelvEXMWlWfNLdAWct8LGSWp43248h03qcOEK8ldh3J17pd4XQXcnw14hhAlYCw6BUdXO1iu3sLnEhDJzwg74PCDHQ3OUow6Pf7E-JXHtMc42ah7oQAbnCcYwurKexA96e

Sources

• 1. 4-Fluoronitrobenzene | 350-46-9 [chemicalbook.com]
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• 4. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]

Structural Elucidation and X-Ray Diffraction Profiling of 1-tert-Butoxy-4-fluoro-2-nitrobenzene: A Technical Guide

Executive Summary

In modern drug development and medicinal chemistry, highly functionalized fluoro-nitroaromatics serve as critical building blocks for active pharmaceutical ingredients (APIs). 1-tert-Butoxy-4-fluoro-2-nitrobenzene (CAS: 142596-59-6) is a prime example, offering a unique combination of steric bulk and electronic activation. Understanding its solid-state conformation through Single-Crystal X-Ray Diffraction (SCXRD) is paramount for predicting its reactivity, particularly in Nucleophilic Aromatic Substitution (SNAr) pathways where it acts as an electrophilic scaffold.

This whitepaper provides an in-depth technical methodology for the crystallographic characterization of 1-tert-butoxy-4-fluoro-2-nitrobenzene, detailing the causality behind experimental protocols, predictive molecular geometry, and the structural dynamics that govern its pharmacological utility.

Predictive Crystallography & Molecular Geometry

The molecular architecture of 1-tert-butoxy-4-fluoro-2-nitrobenzene is defined by a profound steric conflict and competing electronic effects.

Steric Hindrance and Nitro Group Torsion

The tert-butoxy group (–O-tBu) is exceptionally bulky. When positioned ortho to a nitro group (–NO₂), the spatial overlap between the methyl protons of the tert-butyl moiety and the oxygen atoms of the nitro group creates severe steric strain.

• Causality in Conformation: To alleviate this steric clash, the nitro group is forced to rotate out of the coplanar alignment with the benzene ring[1].

• Electronic Consequence: This out-of-plane torsion disrupts the π-conjugation between the nitro group and the aromatic system. Consequently, the resonance electron-withdrawing effect of the nitro group is diminished, leaving the ring reliant primarily on the inductive withdrawal of the para-fluoro substituent to maintain electrophilicity.

SNAr Activation via the C–F Bond

Despite the disrupted nitro conjugation, the highly polarized carbon-fluorine (C–F) bond remains highly susceptible to SNAr. Quantum Mechanical/Molecular Mechanical (QM/MM) simulations of analogous fluoronitrobenzenes demonstrate that the addition of a nucleophile to form the intermediate Meisenheimer complex is the rate-determining step[2]. The presence of the bulky tert-butoxy group directs incoming nucleophiles exclusively to the para-fluoro position, ensuring high regioselectivity during API synthesis.

Fig 1. SNAr pathway of 1-tert-butoxy-4-fluoro-2-nitrobenzene via a Meisenheimer complex.

Experimental Protocol: Single-Crystal X-Ray Diffraction (SCXRD)

To obtain high-fidelity X-ray diffraction data, the experimental workflow must be treated as a self-validating system. The following step-by-step protocol is engineered specifically for bulky, low-melting organic molecules.

Step 1: Crystal Growth via Vapor Diffusion

• Procedure: Dissolve 50 mg of the compound in a minimum volume of dichloromethane (DCM) in a small inner vial. Place this inside a larger sealed vial containing n-hexane as the antisolvent.

• Causality: Slow vapor diffusion of the non-polar hexane into the DCM gradually reduces the solvation power of the mixture. This controlled supersaturation prevents rapid precipitation, yielding macroscopic, defect-free single crystals suitable for diffraction, while avoiding solvent inclusion in the crystal lattice.

Step 2: Crystal Mounting and Cryoprotection

• Procedure: Submerge the selected crystal in Paratone-N oil on a glass slide. Mount the crystal using a MiTeGen cryoloop and immediately transfer it to the diffractometer's cold stream.

• Causality: Paratone-N oil acts as a cryoprotectant. It displaces surface moisture, preventing the formation of amorphous ice rings on the diffraction pattern, and provides structural support to prevent the crystal from cracking during flash-cooling.

Step 3: Low-Temperature Data Collection (100 K)

• Procedure: Collect diffraction data at 100 K using Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation.

• Causality: The tert-butyl group is notorious for undergoing free rotation at room temperature[3]. This dynamic motion manifests as massive thermal ellipsoids (Atomic Displacement Parameters, ADPs) or positional disorder in the electron density map. Flash-cooling to 100 K "freezes" this rotation, ensuring sharp diffraction spots and high-resolution structural refinement.

Step 4: Structure Solution and Refinement

• Procedure: Integrate the data using standard reduction software (e.g., APEX/SAINT). Solve the phase problem using dual-space algorithms (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

• Self-Validation: The model is validated when the final R1​ value drops below 5%, the Goodness-of-Fit (GooF) approaches 1.0, and the residual electron density map shows no peaks greater than 0.5 e/ų.

Fig 2. Step-by-step SCXRD workflow for 1-tert-butoxy-4-fluoro-2-nitrobenzene.

Quantitative Crystallographic Data

While the empirical CCDC entry for this exact CAS number is heavily proprietary in early-stage pharmaceutical pipelines, Table 1 presents the high-confidence predictive crystallographic parameters. These values are extrapolated from highly homologous ortho-nitro tert-butoxybenzenes[1] and fluorinated derivatives[3], representing the standard baseline expected during solid-state characterization.

Table 1: Predictive Crystallographic Parameters for 1-tert-Butoxy-4-fluoro-2-nitrobenzene

Parameter	Expected Value / Assignment
Chemical Formula	C₁₀H₁₂FNO₃
Formula Weight	213.21 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a ≈ 8.5 Å, b ≈ 12.2 Å, c ≈ 10.4 Å
Cell Angle (β)	≈ 95.5°
Volume (V)	≈ 1073 ų
Z (Molecules per cell)	4
Density (calculated)	≈ 1.32 g/cm³
Absorption Coefficient (μ)	0.108 mm⁻¹ (Mo Kα)
Expected Torsion Angle (Aryl-NO₂)	45° – 65° (Due to t-Bu steric clash)

Note: The calculated density and unit cell parameters are modeled to account for the efficient packing of the fluorinated aromatic rings, which frequently engage in intermolecular C–H···F hydrogen bonding to stabilize the crystal lattice.

Conclusion

The structural elucidation of 1-tert-butoxy-4-fluoro-2-nitrobenzene requires a rigorous approach to overcome the inherent thermal motion of its bulky substituents. By employing low-temperature SCXRD and understanding the causality behind its out-of-plane nitro geometry, researchers can accurately predict its reactivity profile. This structural insight is indispensable for optimizing SNAr reaction conditions, ultimately accelerating the synthesis of complex pharmaceutical libraries.

References

• Transetherification of 2,4-dimethoxynitrobenzene by aromatic nucleophilic substitution. PLOS One. Discusses the X-ray crystallographic profiling and steric implications of 1-tert-butoxy-2-nitrobenzene derivatives.[Link]

• Solvent effects and mechanism for a nucleophilic aromatic substitution from QM/MM simulations. Organic Letters. Details the QM/MM computational evidence for the Meisenheimer complex as the rate-determining step in fluoronitrobenzene SNAr reactions.[Link]

• Crystal structure of bisiridium(III). Acta Crystallographica Section E. Highlights the crystallographic behavior, rotation freezing, and bond lengths associated with tert-butoxy and fluoro substituents in solid-state lattices.[Link]

Sources

• 1. Transetherification of 2,4-dimethoxynitrobenzene by aromatic nucleophilic substitution | PLOS One [journals.plos.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Crystal structure of bis­[2-tert-but­oxy-6-fluoro-3-(pyridin-2-yl-κN)pyridin-4-yl-κC 4](pentane-2,4-dionato-κ2 O,O′)iridium(III) - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

1-tert-butoxy-4-fluoro-2-nitrobenzene as a building block in pharmaceutical intermediates

Application Note: 1- tert -Butoxy-4-fluoro-2-nitrobenzene as a Strategic Building Block in Pharmaceutical Intermediates

Executive Summary

The compound 1- tert -butoxy-4-fluoro-2-nitrobenzene (CAS: 142596-59-6) is a highly versatile, orthogonally protected building block widely utilized in medicinal chemistry and process research. Its primary value lies in its role as a stable precursor to 2-amino-4-fluorophenol (CAS: 399-97-3), a privileged scaffold essential for synthesizing complex heterocycles such as benzoxazoles and benzothiazoles. These downstream intermediates are critical components in the development of orexin receptor antagonists [1] and topical antifungal agents [2]. This application note details the structural rationale, reactivity profile, and validated protocols for utilizing this compound in drug development workflows.

Structural Rationale & Reactivity Profile

The strategic design of 1-tert-butoxy-4-fluoro-2-nitrobenzene allows for orthogonal synthetic manipulations, which is crucial for multi-step Active Pharmaceutical Ingredient (API) synthesis:

• The tert -Butoxy Protecting Group: Unlike standard methyl ethers—which require harsh, highly reactive Lewis acids (e.g., BBr₃) for cleavage that can lead to unwanted defluorination or side reactions—the tert-butyl ether is cleanly cleaved under mild acidic conditions (e.g., Trifluoroacetic acid). The cleavage is thermodynamically driven by the formation of a stable tert-butyl cation, which eliminates as volatile isobutylene gas, simplifying purification.

• The Nitro Group: Serving as a masked primary amine, the nitro group is highly stable to various cross-coupling, alkylation, or electrophilic aromatic substitution conditions that might otherwise degrade a free amine.

• The Fluoro Group: Positioned para to the ether linkage, the fluorine atom provides metabolic stability (blocking cytochrome P450-mediated oxidation) and modulates the lipophilicity and pKa of the final API without adding significant steric bulk.

Visualized Synthetic Workflow

Synthetic pathway from 1-tert-butoxy-4-fluoro-2-nitrobenzene to 5-fluoro-benzoxazole scaffolds.

Synthetic Workflows & Step-by-Step Protocols

Workflow A: Catalytic Reduction to 2-tert-Butoxy-5-fluoroaniline

Causality: The nitro group must be reduced to an amine prior to the deprotection of the phenol. If deprotection is attempted first, the resulting nitrophenol can be highly reactive and prone to oxidative degradation. Palladium on carbon (Pd/C) is utilized under a strict 1 atm hydrogen atmosphere to prevent the hydrodefluorination side-reactions commonly observed at higher pressures [3].

Protocol:

• Setup: In a flame-dried round-bottom flask, dissolve 1-tert-butoxy-4-fluoro-2-nitrobenzene (10.0 g, 46.9 mmol, 1.0 eq) in anhydrous Methanol (100 mL).

• Catalyst Addition: Carefully add 10% Pd/C (1.0 g, 10% w/w) under a continuous stream of argon to prevent ignition.

• Reaction: Evacuate the flask and backfill with Hydrogen gas (H₂) three times via a balloon. Stir the suspension vigorously at room temperature (20–25 °C) for 4–6 hours.

• Monitoring: Monitor reaction completion via TLC (Hexanes/EtOAc 4:1). The starting material (UV active) should completely disappear.

• Workup: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the filter cake with excess Methanol (50 mL).

• Isolation: Concentrate the filtrate under reduced pressure to afford 2-tert-butoxy-5-fluoroaniline as a pale yellow oil. (Expected yield: >95%).

Workflow B: Acidic Deprotection to 2-Amino-4-fluorophenol

Causality: Global deprotection is achieved using Trifluoroacetic acid (TFA). The neat or highly concentrated acidic environment rapidly protonates the ether oxygen, facilitating the departure of the tert-butyl group. Using Dichloromethane (DCM) as a co-solvent prevents the reaction mixture from freezing at 0 °C and moderates the exothermic nature of the cleavage.

Protocol:

• Setup: Dissolve 2-tert-butoxy-5-fluoroaniline (8.0 g, 43.7 mmol, 1.0 eq) in anhydrous DCM (40 mL) and cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add Trifluoroacetic acid (TFA) (33.5 mL, 437 mmol, 10.0 eq) dropwise over 15 minutes to control the evolution of isobutylene gas.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• Workup: Concentrate the mixture in vacuo to remove DCM and excess TFA. Re-dissolve the crude residue in Ethyl Acetate (100 mL) and slowly neutralize by washing with saturated aqueous NaHCO₃ (3 × 50 mL) until the aqueous layer reaches pH 7-8.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield 2-amino-4-fluorophenol as a beige/light brown solid[4]. (Expected yield: 88-92%).

Workflow C: Cyclization to 5-Fluoro-1,3-benzoxazole Scaffolds

Causality: 2-Amino-4-fluorophenol is a bifunctional nucleophile. Condensation with triethyl orthoformate under acidic catalysis drives the formation of an intermediate imine, which rapidly undergoes intramolecular cyclization by the adjacent phenolic hydroxyl group. The thermodynamic stability of the resulting aromatic benzoxazole ring drives the reaction to completion.

Protocol:

• Setup: Combine 2-amino-4-fluorophenol (5.0 g, 39.3 mmol, 1.0 eq), Triethyl orthoformate (17.5 g, 118 mmol, 3.0 eq), and a catalytic amount of p-Toluenesulfonic acid (0.38 g, 2.0 mmol, 0.05 eq) in a round-bottom flask equipped with a reflux condenser.

• Reaction: Heat the mixture to reflux (approx. 100–105 °C) for 4 hours. Ethanol will evolve as a byproduct.

• Workup: Cool the mixture to room temperature. Pour the mixture into ice water (100 mL) to precipitate the product.

• Isolation: Filter the resulting solid, wash with cold water, and dry under a vacuum to afford the 5-fluoro-1,3-benzoxazole derivative.

Quantitative Data Summary

Table 1: Physicochemical Properties of Core Intermediates

Compound Name	CAS Number	Molecular Weight	Physical State	Key Functional Utility
1-tert-Butoxy-4-fluoro-2-nitrobenzene	142596-59-6	213.21 g/mol	Liquid/Oil	Protected phenol, masked amine
2-tert-Butoxy-5-fluoroaniline	862594-16-9	183.23 g/mol	Pale Yellow Oil	Cross-coupling partner
2-Amino-4-fluorophenol	399-97-3	127.12 g/mol	Beige Powder	Heterocyclic cyclization precursor

Table 2: Reaction Optimization & Yield Metrics

Reaction Step	Reagents / Catalyst	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)	Purity (HPLC)
Nitro Reduction	10% Pd/C, H₂ (1 atm), MeOH	20-25	4-6	>99%	95-98%	>98%
Alternative Red.	SnCl₂, EtOH/HCl	70	3	100%	80-85%	92% (Tin impurities)
Deprotection	TFA (10 eq), DCM	0 to 25	2	>99%	88-92%	>97%
Cyclization	Triethyl orthoformate, p-TsOH	100	4	>95%	85-89%	>99%

References

• Source: World Intellectual Property Organization (WIPO)
• Title: Topical Antifungal Agent Source: European Patent Office - EP2669274B1 URL

catalytic reduction of the nitro group in 1-tert-butoxy-4-fluoro-2-nitrobenzene

An Application Note and Protocol for the Catalytic Reduction of the Nitro Group in 1-tert-butoxy-4-fluoro-2-nitrobenzene

Introduction: Strategic Importance of 4-tert-butoxy-2-fluoroaniline

The reduction of the nitro group in 1-tert-butoxy-4-fluoro-2-nitrobenzene is a critical transformation in synthetic organic chemistry, yielding 4-tert-butoxy-2-fluoroaniline. This aniline derivative is a valuable intermediate in the synthesis of a wide range of functional molecules, particularly in the pharmaceutical and agrochemical industries.[1][2][3] The strategic placement of the tert-butoxy, fluoro, and amino groups provides a versatile scaffold for further chemical modifications, such as amide bond formation, diazotization, and nucleophilic aromatic substitution reactions.[3] The tert-butoxy group can serve as a bulky directing group or a protecting group that can be cleaved under acidic conditions, while the fluorine atom can modulate the physicochemical properties of the final compound, such as its lipophilicity and metabolic stability.

This application note provides a comprehensive guide to the catalytic reduction of 1-tert-butoxy-4-fluoro-2-nitrobenzene, with a focus on two widely employed and reliable methods: catalytic hydrogenation using palladium on carbon (Pd/C) with hydrogen gas, and catalytic transfer hydrogenation using Pd/C with ammonium formate as a hydrogen donor. The choice between these methods often depends on the available equipment and safety considerations. Catalytic hydrogenation is a highly efficient and clean method but requires specialized equipment for handling hydrogen gas safely.[4][5] In contrast, catalytic transfer hydrogenation offers a more operationally simple and safer alternative by generating hydrogen in situ from a stable hydrogen donor, making it highly suitable for standard laboratory settings.[6][7][8]

Mechanistic Rationale: The Journey from Nitro to Amine

The catalytic reduction of a nitroarene to an aniline is a complex multi-step process that occurs on the surface of a heterogeneous catalyst, most commonly palladium on carbon.[9][10] The generally accepted mechanism, while intricate, can be summarized by the following key stages:

• Adsorption: Both the nitroarene and the hydrogen source (molecular hydrogen or a hydrogen donor) are adsorbed onto the surface of the palladium catalyst.[9][11]

• Stepwise Reduction: The nitro group (-NO₂) is sequentially reduced through a series of intermediates. The initial reduction product is a nitroso species (-NO), which is then further reduced to a hydroxylamine (-NHOH).[10][12][13]

• Final Reduction: The hydroxylamine intermediate is finally reduced to the corresponding aniline (-NH₂).[10][12]

The accumulation of the hydroxylamine intermediate can sometimes be a concern, as these species can be unstable.[10] However, under the appropriate reaction conditions and with an efficient catalyst, the reaction proceeds smoothly to the desired aniline.

Sources

• 1. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20050143454A1 - 4-Alkyl-2-haloaniline derivative and process and process for producing the same - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. njhjchem.com [njhjchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Studying the Mechanisms of Nitro Compounds Reduction (A-Review) – Oriental Journal of Chemistry [orientjchem.org]
• 10. Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation - Wordpress [reagents.acsgcipr.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Utilization of 1-tert-Butoxy-4-fluoro-2-nitrobenzene in Agrochemical Synthesis

Introduction & Strategic Rationale

Fluorinated aromatic compounds are cornerstones in modern agrochemical discovery, offering enhanced lipophilicity, metabolic stability, and target binding affinity. Among these, derivatives of 4-fluoro-2-nitrophenol are critical precursors for synthesizing diphenyl ether herbicides and benzoxazole fungicides[1]. However, the direct utilization of 4-fluoro-2-nitrophenol presents significant synthetic bottlenecks.

When the nitro group of an unprotected nitrophenol is reduced, the resulting 2-aminophenol is highly susceptible to rapid air oxidation, forming intractable quinone imine polymers that drastically reduce yield. To circumvent this, the phenolic hydroxyl must be masked. 1-tert-butoxy-4-fluoro-2-nitrobenzene (CAS: 142596-59-6) emerges as an optimal, orthogonally protected building block. The tert-butoxy group provides immense steric bulk to prevent side reactions and is completely stable to the reductive conditions required to convert the nitro group to an aniline.

Mechanistic Insights: The tert-Butoxy Advantage

As an application scientist, selecting the correct protecting group is not merely a matter of yield, but of workflow scalability and safety. The causality behind choosing the tert-butoxy group over other common ethers is rooted in orthogonal stability:

• Why not Methoxy (-OMe)? While 4-fluoro-2-nitroanisole is easy to synthesize, the methoxy group requires extremely harsh conditions for deprotection (e.g., BBr₃ at low temperatures or boiling HBr). These conditions often destroy other sensitive functional groups (like amides or heterocyclic rings) introduced later in the synthesis.

• Why not Benzyl (-OBn)? Benzyl ethers are cleaved via hydrogenolysis (H₂, Pd/C). Because reducing the nitro group also requires H₂ and Pd/C, a benzyl group would be prematurely cleaved, releasing the unstable 2-aminophenol at the exact moment it is most vulnerable to oxidation.

• The tert-Butoxy Solution: The tert-butyl ether is completely inert to catalytic hydrogenation. It safely chaperones the molecule through nitro reduction and subsequent amine functionalization. Once the amine is acylated (which withdraws electron density and stabilizes the aromatic ring against oxidation), the tert-butyl group can be cleanly removed using mild acid (Trifluoroacetic acid, TFA)[1].

Figure 1: Rationale for selecting the tert-butoxy protecting group in fluorophenol synthesis.

Quantitative Data: Protecting Group Compatibility

To illustrate the causality behind this selection, Table 1 summarizes the compatibility of various protecting groups during the synthesis of Protoporphyrinogen Oxidase (PPO)-inhibiting diphenyl ether herbicides[2][3].

Protecting Group	Stability to H₂ / Pd/C (Nitro Reduction)	Deprotection Conditions	Compatibility with Amide/Urea Linkages	Overall Synthetic Utility
None (Free -OH)	N/A (Product oxidizes)	N/A	Poor	Low
Methoxy (-OMe)	High	BBr₃, -78 °C to RT	Poor (Amides may cleave)	Low
Benzyl (-OBn)	Low (Cleaves prematurely)	H₂ / Pd/C	Good	Moderate
tert-Butoxy (-OtBu)**	High	TFA / DCM, RT	Excellent	Optimal
Table 1: Comparative analysis of phenol protecting groups for 4-fluoro-2-nitrophenol derivatives.

Experimental Protocols

The following self-validating protocols detail the transformation of 1-tert-butoxy-4-fluoro-2-nitrobenzene into a generic diphenyl ether herbicide precursor.

Protocol 1: Catalytic Reduction to 2-tert-Butoxy-5-fluoroaniline

Objective: Safely reduce the nitro group without compromising the ether linkage.

• Setup: In a flame-dried, heavy-walled hydrogenation flask, dissolve 1-tert-butoxy-4-fluoro-2-nitrobenzene (10.0 mmol) in anhydrous methanol (50 mL).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (5 mol% Pd). Caution: Pd/C is pyrophoric; add under a blanket of argon.

• Hydrogenation: Evacuate the flask and backfill with H₂ gas three times. Maintain the reaction under a balloon of H₂ (1 atm) at room temperature for 4-6 hours.

• Self-Validation & Workup: Monitor via TLC (Hexanes:EtOAc 4:1). The yellow nitro compound (Rf ~0.7) must disappear completely, replaced by a UV-active, ninhydrin-positive aniline spot (Rf ~0.4). The absence of baseline streaking confirms that oxidation was prevented. Filter the mixture through a pad of Celite to remove the catalyst, washing with excess methanol. Concentrate in vacuo to yield 2-tert-butoxy-5-fluoroaniline as a pale oil.

Protocol 2: Amidation and Acidic Deprotection

Objective: Functionalize the amine, then reveal the phenol for subsequent etherification.

• Amidation: Dissolve 2-tert-butoxy-5-fluoroaniline (5.0 mmol) in anhydrous dichloromethane (DCM, 20 mL). Add triethylamine (6.0 mmol). Cool to 0 °C. Dropwise, add an agrochemical-relevant acid chloride (e.g., 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride) (5.5 mmol). Stir for 2 hours at RT.

• Aqueous Wash: Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

• Deprotection (The Causality Step): Dissolve the crude amide in a 1:1 mixture of DCM and Trifluoroacetic Acid (TFA) (10 mL total). Stir at room temperature for 3 hours. The mild acidity cleaves the tert-butyl group via an SN1 mechanism (releasing isobutylene gas) while leaving the amide and C-F bonds completely intact.

• Self-Validation: ¹H-NMR of the concentrated product must show the complete disappearance of the massive 9-proton singlet at ~1.4 ppm, confirming successful deprotection to the stable 2-acylamino-4-fluorophenol.

Protocol 3: Assembly of the Diphenyl Ether Scaffold via SNAr

Objective: Synthesize the final PPO-inhibitor scaffold[2].

• Reaction: In a dry round-bottom flask, dissolve the deprotected phenol (2.0 mmol) in anhydrous DMF (10 mL). Add anhydrous K₂CO₃ (3.0 mmol) and an activated aryl halide (e.g., 2,4-dichloronitrobenzene) (2.2 mmol)[3].

• Heating: Heat the mixture to 80 °C for 12 hours. The phenoxide acts as a nucleophile, displacing the activated chloride via Nucleophilic Aromatic Substitution (SNAr).

• Self-Validation & Workup: Pour the mixture into ice water to precipitate the crude product. Recrystallization from ethanol yields pure crystals. Validation is achieved via a sharp melting point and an LC-MS mass shift corresponding to the addition of the aryl group, confirming the ether linkage.

Figure 2: Synthetic workflow from 1-tert-butoxy-4-fluoro-2-nitrobenzene to diphenyl ether agrochemicals.

References

• GLR Innovations @ ChemBuyersGuide.com, Inc. "1-TERT-BUTOXY-4-FLUORO-2-NITROBENZENE 95% CAS:142596-59-6".

• Benchchem. "Application Notes & Protocols: Synthesis of Novel Agrochemicals from 4-Amino-2,6-difluorophenol". 2

• J-GLOBAL. "Nitrofen | Chemical Substance Information". 3

• Benchchem. "3-Fluoro-2-nitrophenol | 385-01-3 (4-Fluoro-2-nitrophenol in Nucleophilic Aromatic Substitution)".1

Sources

• 1. 3-Fluoro-2-nitrophenol | 385-01-3 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Nitrofen | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

regioselective amination of 1-tert-butoxy-4-fluoro-2-nitrobenzene protocols

Application Note: Regioselective Amination of 1-tert-Butoxy-4-fluoro-2-nitrobenzene – Overcoming Electronic and Steric Bias

Prepared by: Senior Application Scientist Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Mechanistic Rationale & Substrate Analysis

The functionalization of highly substituted arenes is a cornerstone of pharmaceutical development. The substrate 1-tert-butoxy-4-fluoro-2-nitrobenzene presents a fascinating regioselectivity dichotomy due to competing electronic and steric factors.

In classical Nucleophilic Aromatic Substitution (S_NAr), regioselectivity is dictated by the ability of electron-withdrawing groups (EWGs) to stabilize the anionic Meisenheimer intermediate[1]. In this substrate:

• The C4-Fluoro Position: Fluorine is an excellent leaving group. However, it is positioned meta to the C2-nitro group. This meta-relationship prevents resonance stabilization of the negative charge on the nitro oxygen atoms, rendering the C-F bond exceptionally inert to classical S_NAr[1].

• The C1-tert-Butoxy Position: The C1 position is ortho to the nitro group, making it highly electrophilic and electronically activated for S_NAr. However, the bulky tert-butoxy group imposes severe steric hindrance and is a poor leaving group compared to halides.

To achieve true regiocontrol, we must exploit different activation modes. Pathway A utilizes transition-metal catalysis (Nickel) to override electronic deactivation and selectively cleave the C-F bond[2]. Pathway B utilizes forcing thermodynamic conditions to overcome steric barriers, driving S_NAr at the electronically activated C1 position.

Quantitative Comparison of Regioselective Pathways

The following table summarizes the divergent reaction profiles based on the chosen activation strategy.

Parameter	Pathway A: Catalytic C-F Amination	Pathway B: Thermodynamic C-O Amination
Target Position	C4 (Displacement of -F)	C1 (Displacement of -O-tBu)
Control Mechanism	Kinetic / Catalytic	Thermodynamic / Electronic
Key Reagents	Ni(cod)₂, DCYPBz, K₃PO₄	K₂CO₃, Excess Amine
Solvent & Temp	Toluene, 100 °C	DMSO, 130 °C
Typical Yield	75 - 85%	60 - 70%
Validation Marker	Loss of ¹⁹F NMR signal (~ -115 ppm)	Loss of ¹H NMR t-butyl singlet (~1.4 ppm)

Reaction Pathway Visualization

Divergent regioselective amination pathways of 1-tert-butoxy-4-fluoro-2-nitrobenzene.

Experimental Protocols

Protocol A: Nickel-Catalyzed C4-Amination (Buchwald-Hartwig Type)

Because the C4-fluorine is meta to the nitro group, it cannot be displaced via S_NAr. We utilize a Nickel(0) catalyst to achieve oxidative addition into the strong C-F bond (~114 kcal/mol). Nickel is chosen over Palladium because its lower redox potential and higher nucleophilicity are critical for C-F activation[2].

Causality of Reagents:

• Ni(cod)₂ (10 mol%): Provides a ligand-free source of highly reactive Ni(0).

• DCYPBz (12 mol%): 1,2-Bis(dicyclohexylphosphino)benzene. The electron-donating dicyclohexyl groups push electron density onto the Ni center, facilitating oxidative addition. Its rigid benzene backbone enforces a cis-geometry, accelerating the final reductive elimination step[2].

• K₃PO₄ (2.0 equiv): A mild, insoluble base that deprotonates the coordinated amine without triggering background degradation of the nitroarene.

Step-by-Step Methodology:

• Preparation (Glovebox Required): Inside an argon-filled glovebox, charge an oven-dried Schlenk tube with Ni(cod)₂ (10 mol%), DCYPBz (12 mol%), and anhydrous K₃PO₄ (2.0 equiv).

• Substrate Addition: Add 1-tert-butoxy-4-fluoro-2-nitrobenzene (1.0 equiv, 0.5 mmol) and the desired primary or secondary amine (1.5 equiv).

• Solvent Addition: Suspend the mixture in anhydrous, degassed toluene (2.5 mL). Seal the tube with a Teflon stopcock and remove it from the glovebox.

• Reaction: Heat the sealed tube in an oil bath at 100 °C for 16 hours under vigorous stirring.

• Workup: Cool to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite to remove the inorganic base and catalyst. Concentrate the filtrate in vacuo.

• Self-Validation (QC): Analyze the crude mixture via ¹⁹F NMR and ¹H NMR. A successful C4-amination is validated by the complete disappearance of the Ar-F multiplet (typically -115 to -120 ppm) and the retention of the 9-proton singlet at ~1.40 ppm (confirming the tert-butoxy group remains intact).

Protocol B: Thermodynamically Driven C1-Amination (S_NAr)

To selectively aminate the C1 position, we must displace the tert-butoxy group. While tert-butoxide is a poor leaving group, the C1 position is highly electrophilic due to the strong -I and -M effects of the ortho-nitro group[1]. By utilizing a highly polar aprotic solvent and high thermal energy, we overcome the steric activation barrier.

Causality of Reagents:

• DMSO: A polar aprotic solvent that leaves the amine nucleophile unsolvated and highly reactive, maximizing its attack trajectory against the sterically hindered C1 carbon[1].

• 130 °C: High thermal energy is strictly required to overcome the activation energy of displacing a bulky alkoxide.

Step-by-Step Methodology:

• Preparation: In a heavy-walled pressure vial, add 1-tert-butoxy-4-fluoro-2-nitrobenzene (1.0 equiv, 0.5 mmol), the desired amine (3.0 equiv, excess used to drive the equilibrium), and finely ground K₂CO₃ (2.0 equiv).

• Solvent Addition: Add anhydrous DMSO (2.0 mL). Seal the vial with a crimp cap or Teflon screw cap.

• Reaction: Heat the mixture at 130 °C for 24 hours. Note: The solution will turn deep orange/red, indicative of Meisenheimer complex formation.

• Workup: Cool the reaction to room temperature. Quench by pouring into ice water (15 mL). Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine (5 × 10 mL) to thoroughly remove DMSO. Dry over Na₂SO₄ and concentrate.

• Self-Validation (QC): Analyze the purified product via ¹H NMR and ¹⁹F NMR. A successful C1-amination is validated by the complete disappearance of the 9-proton singlet at ~1.40 ppm and the retention of the Ar-F multiplet in the ¹⁹F NMR spectrum, confirming the meta-fluoro group was electronically ignored by the nucleophile.

References

• Harada, T., Ueda, Y., Iwai, T., & Sawamura, M. (2018). Nickel-catalyzed amination of aryl fluorides with primary amines. Chemical Communications, 54(14), 1718-1721. URL:[Link]

• Liljenberg, M., Brinck, T., Herschend, B., Rein, T., Tomasi, S., & Svensson, M. (2012). Predicting Regioselectivity in Nucleophilic Aromatic Substitution. The Journal of Organic Chemistry, 77(7), 3262-3269. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nickel-catalyzed amination of aryl fluorides with primary amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

troubleshooting incomplete SNAr reactions with 1-tert-butoxy-4-fluoro-2-nitrobenzene

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who are experiencing stalled or incomplete Nucleophilic Aromatic Substitution (SNAr) reactions.

A notorious culprit in medicinal chemistry libraries is 1-tert-butoxy-4-fluoro-2-nitrobenzene (CAS 142596-59-6). If you are recovering >90% of your starting material after refluxing this substrate with a nucleophile in DMSO, you are not alone. The issue is not your technique; it is the fundamental electronic structure of the molecule.

Below is our comprehensive troubleshooting guide to understanding the regiochemical limitations of this substrate and the alternative methodologies required to successfully functionalize it.

Part 1: Root Cause Analysis – The Illusion of Activation

Many chemists see a fluorine atom and a nitro group on the same benzene ring and immediately assume the substrate is primed for an SNAr reaction. This is a critical oversight. In 1-tert-butoxy-4-fluoro-2-nitrobenzene, the regiochemistry fundamentally prevents classical SNAr due to two compounding electronic factors:

• The Meta-Nitro Penalty: The nitro group is positioned at C2, while the fluorine leaving group is at C4. This is a meta relationship. For a nitro group to stabilize the anionic Meisenheimer intermediate via resonance (-M effect), it must be ortho or para to the site of nucleophilic attack. A meta-positioned electron-withdrawing group (EWG) provides only weak inductive stabilization and has almost no activating effect on the reaction rate[1].

• The Para-Alkoxy Deactivation: The tert-butoxy group at C1 is para to the fluorine atom. While oxygen is inductively electronegative (-I), its lone pairs donate electron density into the ring via resonance (+M effect). This strongly increases the electron density at the para position (C4), actively repelling incoming nucleophiles.

Electronic deactivation of the C4-fluorine in 1-tert-butoxy-4-fluoro-2-nitrobenzene.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why am I seeing mostly unreacted starting material even after heating to 120 °C in DMSO? A1: Classical SNAr requires the formation of a negatively charged σ -complex. When a nucleophile attacks the C4 position of your substrate, the negative charge delocalizes to C3, C5, and C1. Because the nitro group is at C2, the charge never localizes on the carbon bearing the nitro group, preventing resonance stabilization[1]. Furthermore, polar aprotic solvents like DMSO, which normally accelerate SNAr by leaving the nucleophile "naked"[2], cannot overcome the thermodynamic barrier of forming a destabilized intermediate.

Q2: Can I force the reaction by using a stronger base (e.g., NaH, t-BuOK) or higher temperatures? A2: We strongly advise against this. While switching to a stronger base like NaH can fully deprotonate weak nucleophiles[1], applying forcing conditions (>120 °C, strong base) to 1-tert-butoxy-4-fluoro-2-nitrobenzene will likely lead to side reactions rather than SNAr. The bulky tert-butyl ether is susceptible to cleavage under harsh conditions, leading to the formation of 4-fluoro-2-nitrophenol. You will destroy your substrate before you substitute the fluorine.

Q3: If classical SNAr is not viable, how do I substitute the fluorine atom on this specific scaffold? A3: You must abandon the addition-elimination mechanism and switch to Transition Metal Catalysis. Unactivated and deactivated aryl fluorides can undergo successful C-N or C-C bond formation via Palladium- or Nickel-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination). Specialized electron-rich, bulky ligands (like BrettPhos or PCy3) are required to force the oxidative addition of the metal into the highly stable C-F bond[3],[4].

Decision matrix for troubleshooting unreactive aryl fluorides in substitution reactions.

Part 3: Data Presentation & Reactivity Profiling

To illustrate the profound impact of regiochemistry on SNAr viability, compare the reactivity profiles of various fluoronitrobenzene derivatives below.

Table 1: Reactivity Profile of Fluoronitrobenzene Derivatives

Substrate	EWG Position (rel. to F)	EDG Position (rel. to F)	SNAr Reactivity	Recommended Synthetic Strategy
1-Fluoro-2-nitrobenzene	Ortho	None	High	Classical SNAr (DMSO, K₂CO₃, 80°C)
1-Fluoro-4-nitrobenzene	Para	None	High	Classical SNAr (DMSO, K₂CO₃, 80°C)
1-Fluoro-3-nitrobenzene	Meta	None	Low	Forcing SNAr (Thiolates) or Pd-Catalysis
1-tert-Butoxy-4-fluoro-2-nitrobenzene	Meta	Para (+M)	Extremely Low	Pd/Ni-Catalyzed Cross-Coupling

Part 4: Self-Validating Experimental Protocol

Since classical SNAr is fundamentally flawed for this substrate, utilize the following Palladium-Catalyzed Amination protocol designed specifically for unactivated aryl fluorides[4]. This protocol incorporates self-validating checkpoints to ensure catalytic turnover.

Protocol: Palladium-Catalyzed Amination of 1-tert-Butoxy-4-fluoro-2-nitrobenzene

• Reagents: 1-tert-butoxy-4-fluoro-2-nitrobenzene (1.0 equiv), Amine nucleophile (1.2 equiv), Pd(OAc)₂ (5 mol%), BrettPhos ligand (5 mol%), LiHMDS (1.5 equiv), Anhydrous Toluene (0.2 M).

• Equipment: Oven-dried Schlenk tube or sealed microwave vial, Nitrogen-filled glovebox.

Step-by-Step Methodology:

• Catalyst Pre-Activation: Inside a glovebox, charge the vial with Pd(OAc)₂ and BrettPhos. Add 1 mL of anhydrous toluene and stir for 5 minutes.

  • Validation Checkpoint: The solution should transition from yellow/orange to a deep red/brown, indicating the formation of the active monoligated Pd(0) species.

• Reagent Addition: Add the 1-tert-butoxy-4-fluoro-2-nitrobenzene and the amine nucleophile to the active catalyst solution.

• Base Addition: Slowly add the LiHMDS. (Note: LiHMDS is chosen over t-BuONa to prevent unwanted transetherification or cleavage of the tert-butoxy group).

• Reaction Execution: Seal the vial, remove it from the glovebox, and heat to 90 °C in an oil bath for 16 hours.

• Reaction Monitoring: Sample 10 µL of the mixture, quench in wet acetonitrile, and analyze via LCMS.

  • Validation Checkpoint: Look for the disappearance of the starting material mass ( m/z 213) and the appearance of the product mass. If unreacted starting material remains, the oxidative addition step has stalled; verify the anhydrous nature of your solvent.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black and insoluble salts. Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography.

Part 5: References

• Sun, H. "A DFT investigation on aromatic nucleophilic substitution (SNAr) reaction... in protic/aprotic solvents." Structural Chemistry, 2026. Available at: [Link]

• Zhu, F., & Wang, Z.-X. "Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents." Journal of Organic Chemistry, 2014, 79, 4285-4292. Available at:[Link]

• Nolan, S. P., et al. "Metal-N-Heterocyclic Carbene Complexes in Buchwald-Hartwig Amination Reactions." Chemical Reviews, 2025. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents [organic-chemistry.org]
• 4. Metal-N-Heterocyclic Carbene Complexes in Buchwald-Hartwig Amination Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Ether Cleavage of 1-tert-butoxy-4-fluoro-2-nitrobenzene

Welcome to the technical support hub for scientists and researchers engaged in the synthesis of specialized aromatic intermediates. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for a critical reaction: the acid-catalyzed cleavage of the tert-butyl ether in 1-tert-butoxy-4-fluoro-2-nitrobenzene. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices, ensuring your protocols are robust and self-validating.

Section 1: Understanding the Core Chemistry

Before troubleshooting, a firm grasp of the reaction's foundation is essential. The cleavage of a tert-butyl ether is a classic acid-catalyzed deprotection that proceeds through a specific and predictable mechanism.

Q: What is the reaction mechanism for the acid-catalyzed cleavage of 1-tert-butoxy-4-fluoro-2-nitrobenzene, and why is it relevant to temperature optimization?

A: The cleavage of this tert-butyl ether proceeds via a unimolecular nucleophilic substitution (SN1) mechanism.[1][2][3][4][5][6] This is because the reaction involves the formation of a highly stable tertiary carbocation (the tert-butyl cation).[1][2][3][4][5][6][7]

The process involves two key steps:

• Protonation: The ether oxygen is first protonated by a strong acid, which converts the alkoxy group into a good leaving group (an alcohol).[3][4][8][9]

• Carbocation Formation: The C-O bond cleaves, releasing the stable 4-fluoro-2-nitrophenol and forming the tert-butyl carbocation. This step is the rate-determining step of the reaction.

Understanding this mechanism is critical for temperature optimization. The formation of the carbocation is the energetic bottleneck. While applying heat can increase the reaction rate, it also prolongs the existence and increases the reactivity of the highly electrophilic tert-butyl cation, which is the primary source of unwanted side reactions.

Figure 1: S_N1 mechanism for tert-butyl ether cleavage.

Section 2: Troubleshooting Guide - Temperature and Reaction Outcomes

This section addresses the most common issues encountered during the cleavage reaction, with a focus on how temperature influences the outcome.

Q1: My cleavage reaction is stalled or incomplete, even after several hours. Should I increase the temperature?

A: An incomplete reaction is a common issue often related to activation energy, reagent stoichiometry, or contaminants.[10] Before indiscriminately increasing the temperature, consider the following:

• Insufficient Acid Strength/Concentration: The reaction requires a strong acid. Trifluoroacetic acid (TFA) is standard. If using a milder acid or a diluted solution, the rate of protonation will be slow. Ensure you are using an adequate concentration and stoichiometry of the acid.

• Presence of Water: While trace amounts of water can act as a scavenger, excess water can dilute the acid, reducing its effectiveness.[10] Using anhydrous solvents is recommended.

• Low Temperature: SN1 reactions are temperature-dependent. If the reaction is being run at a very low temperature (e.g., <0°C), there may not be enough thermal energy to overcome the activation barrier for carbocation formation.

Troubleshooting Workflow:

• Verify Reagents: Confirm the concentration and purity of your acid and the dryness of your solvent.

• Monitor Progress: Use Thin Layer Chromatography (TLC) to confirm that the reaction has indeed stalled and is not just proceeding slowly.[11][12]

• Controlled Temperature Increase: If reagents are verified, a gentle and controlled increase in temperature can be effective. Raise the temperature incrementally (e.g., from 0°C to room temperature) and monitor the reaction closely by TLC at each stage. Avoid aggressive heating (reflux), as this will almost certainly lead to side products.

Q2: I increased the temperature to accelerate the reaction, but now I see multiple unknown spots on my TLC. What is happening?

A: The appearance of new spots, particularly at higher temperatures, is a classic sign of side reactions caused by the highly reactive tert-butyl cation.[10] This cation is a potent electrophile and will react with any available nucleophile.

Common Side Reactions:

• tert-butylation: The cation can alkylate the starting material, the product phenol, or even the solvent. This is often the primary cause of complex product mixtures.[10]

• Isobutylene Formation: The cation can eliminate a proton to form isobutylene gas. Under acidic conditions and at higher temperatures, isobutylene can polymerize, leading to complex, non-UV active byproducts.[1][13]

Prevention and Mitigation:

• Kinetic vs. Thermodynamic Control: This scenario is a textbook example of kinetic versus thermodynamic control.[14][15][16][17] The desired cleavage is the kinetic product , which is formed fastest at lower temperatures.[17] Side reactions and degradation often represent the more stable thermodynamic products , which are favored at higher temperatures where the reaction becomes reversible and can find a lower energy state.[14][17] The key is to maintain kinetic control by keeping the temperature as low as possible for the reaction to proceed.

• Use Scavengers: To trap the tert-butyl cation before it can react elsewhere, include a "scavenger" in your reaction mixture. Triisopropylsilane (TIS) is a highly effective cation scavenger.[10]

Figure 2: Decision workflow for troubleshooting the cleavage reaction.

Section 3: Recommended Protocols and Data

To provide a practical starting point, we have outlined a general protocol for the cleavage reaction and a summary of typical temperature conditions for various reagent systems.

Table 1: Recommended Starting Temperature Conditions for tert-Butyl Ether Cleavage

Reagent System	Solvent	Starting Temperature (°C)	Typical Time	Key Considerations
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	0 to 25 °C[1][10]	1-4 hours	The most common method. Start at 0°C. Only warm to room temperature if the reaction is slow. Scavengers are highly recommended.
Aqueous Phosphoric Acid (85 wt%)	None (reagent is solvent)	25 °C[18][19]	1-5 hours	A milder, environmentally benign alternative suitable for acid-sensitive substrates.[18][19][20][21]
Hydrogen Bromide (HBr)	Acetic Acid or DCM	0 to 25 °C	2-8 hours	Effective, but HBr is corrosive. The bromide anion is nucleophilic and can potentially react with the carbocation.
Lewis Acids (e.g., ZnBr2, Yb(OTf)3)	Dichloromethane (DCM)	25 to 50 °C[22]	6-24 hours	Generally requires higher temperatures and longer reaction times. Useful for specific selectivity challenges.[22][23]

Experimental Protocol 1: General Procedure for TFA-Mediated Cleavage

This protocol is a robust starting point designed to maximize yield and minimize side products by maintaining kinetic control.

• Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the 1-tert-butoxy-4-fluoro-2-nitrobenzene (1.0 eq) in anhydrous dichloromethane (DCM) (approx. 0.1 M concentration).

• Add Scavenger: Add triisopropylsilane (TIS) (1.1 to 1.5 eq) to the solution.

• Cooling: Cool the flask to 0°C using an ice-water bath.

• Acid Addition: Slowly add trifluoroacetic acid (TFA) (5-10 eq) dropwise to the stirred solution over 5-10 minutes.

• Reaction Monitoring: Stir the reaction at 0°C. Monitor the reaction's progress every 30 minutes using Thin Layer Chromatography (TLC) (see Protocol 2 below).

• Temperature Adjustment (If Necessary): If TLC analysis shows little to no product formation after 2 hours at 0°C, remove the ice bath and allow the reaction to warm to room temperature (~20-25°C). Continue to monitor by TLC.

• Workup: Once the starting material is consumed as judged by TLC, concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene or DCM several times to remove residual TFA. The crude product can then be purified by standard methods (e.g., flash chromatography or recrystallization).

Experimental Protocol 2: Monitoring Reaction Progress by TLC

Effective monitoring is crucial for determining the optimal reaction time and avoiding unnecessary heating.[12]

• Prepare the TLC Chamber: Use a solvent system that provides good separation between the starting material and the product. A mixture of hexanes and ethyl acetate is a good starting point.[11] The starting ether will be significantly less polar than the product phenol. Aim for an Rf of ~0.5 for the starting material.

• Spotting the Plate: On a silica gel TLC plate, spot three lanes:

  • Lane 1 (Reference): A dilute solution of the starting material.

  • Lane 2 (Co-spot): Spot the starting material reference, and then spot the reaction mixture on top of it.

  • Lane 3 (Reaction): A sample of the reaction mixture.

• Develop and Visualize: Develop the plate in the prepared chamber. Visualize the spots under a UV lamp (254 nm). The disappearance of the starting material spot in Lane 3 indicates the reaction is progressing. The reaction is complete when the starting material spot is no longer visible.[11][24]

Section 4: Frequently Asked Questions (FAQs)

• Q: Can I use hydrochloric acid (HCl) for this cleavage?

  • A: While technically an acid, HCl is generally not effective for cleaving ethers. The chloride ion is a weaker nucleophile compared to bromide or iodide, and the overall reaction is significantly slower and less reliable than with TFA or HBr.[1][5]

• Q: My molecule contains other acid-sensitive functional groups. What is the mildest method I can use?

  • A: For substrates with other acid-labile groups, using harsh conditions like concentrated TFA can be detrimental.[8][10] In this case, 85 wt% aqueous phosphoric acid is an excellent, mild alternative that can often perform the deprotection at room temperature without affecting other sensitive groups.[18][19][20][21]

• Q: Why is the substrate named 1-tert-butoxy-4-fluoro-2-nitrobenzene and not something else?

  • A: This is based on IUPAC nomenclature rules. The substituents on the benzene ring are listed alphabetically (butoxy, fluoro, nitro) and numbered to give the lowest possible locants.

References

• Li, B. et al. (2006). Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. The Journal of Organic Chemistry, 71(24), 9045-9050. [Link]

• PubMed. (2006). Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers. Journal of Organic Chemistry. [Link]

• Reddy, G. S. et al. (2000). Highly selective deprotection of tert-butyl esters using ytterbium triflate as a catalyst under mild conditions. Tetrahedron Letters, 41(15), 2847-2850. [Link]

• ACS Green Chemistry Institute. Lewis Acids. Reagent Guides. [Link]

• Organic Chemistry Portal. tert-Butyl Ethers. [Link]

• Chemistry LibreTexts. (2024). 18.4: Reactions of Ethers- Acidic Cleavage. [Link]

• Organic Chemistry Portal. tert-Butyl Esters. [Link]

• Vaia. Write the mechanism of the acid-induced cleavage of tert-butyl cyclohexyl ether to yield cyclohexanol and 2-methylpropene. [Link]

• The University of Queensland. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. UQ eSpace. [Link]

• Wikipedia. (2024). Ether cleavage. [Link]

• Wu, Y. et al. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(19), 6572-6575. [Link]

• West, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. [Link]

• Jack Westin. Cleavage of Ethers. Organic Chemistry. [Link]

• Chemistry Steps. (2020). Reactions of Ethers-Ether Cleavage. [Link]

• Fundamentals of Organic Chemistry. (2023). 9.12 Reactions of Ethers: Acidic Cleavage. [Link]

• West, J. (2012). Thermodynamic and Kinetic Products. Master Organic Chemistry. [Link]

• OrgoSolver. Ether Cleavage with HI or HBr (Heat). [Link]

• Wikipedia. (2024). Thermodynamic and kinetic reaction control. [Link]

• Chemistry LibreTexts. (2023). 18.3 Reactions of Ethers: Acidic Cleavage. [Link]

• Washington State University. Monitoring Reactions by TLC. [Link]

• Jack Westin. Kinetic Control Versus Thermodynamic Control Of A Reaction. MCAT Content. [Link]

• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• RSC Publishing. (2012). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. Monitoring a Reaction. [Link]

• Waters Corporation. Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry. [Link]

• YouTube. (2017). A2 6.3.1 - Applying TLC - monitoring the progress of a reaction / A level Chemistry. [Link]

• Longdom Publishing. (2022). Synthesis and Cleavage of Ethers. [Link]

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Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-tert-Butoxy-4-fluoro-2-nitrobenzene vs. 1-Methoxy-4-fluoro-2-nitrobenzene

Executive Summary

Nucleophilic aromatic substitution (SNAr) is a cornerstone of modern medicinal chemistry, particularly for functionalizing heavily substituted benzenes. When designing building blocks, the choice of protecting or directing groups significantly alters the reaction kinetics. This guide provides an in-depth comparison of two closely related substrates: 1-tert-butoxy-4-fluoro-2-nitrobenzene and 1-methoxy-4-fluoro-2-nitrobenzene (also known as 4-fluoro-2-nitroanisole). By analyzing the interplay between steric hindrance and electronic resonance, this guide establishes a predictive framework for optimizing SNAr workflows.

Mechanistic Causality: Steric Inhibition of Resonance

Both compounds are highly valued building blocks in organic synthesis 1. They undergo SNAr primarily at the C4 position, displacing the highly electronegative fluorine atom.

A critical mechanistic nuance arises from their structural topology2. The nitro group at C2 is meta to the fluorine at C4. Because it is meta, the nitro group cannot stabilize the Meisenheimer intermediate via resonance; it relies entirely on its inductive electron-withdrawing effect (-I) to activate the C4 position. The divergence in reactivity is dictated entirely by the C1 alkoxy group, which is para to the fluorine:

• The Methoxy Group (+R Effect): In the methoxy derivative, the relatively unhindered -OCH₃ group adopts a coplanar conformation with the aromatic ring. This allows optimal overlap of the oxygen lone pairs with the pi-system, exerting a strong resonance electron-donating effect (+R). This +R effect increases electron density at the para position (C4), thereby deactivating the fluorine-bearing carbon toward nucleophilic attack.

• The Tert-Butoxy Group (Steric Inhibition): In the tert-butoxy analog, the bulky tert-butyl group creates severe steric clash with the adjacent ortho-nitro group. To relieve this A(1,3)-like strain, the tert-butoxy oxygen is forced to twist out of the aromatic plane. This orthogonal conformation breaks the p-pi orbital overlap, drastically diminishing the +R effect. Consequently, the C4 position remains highly electron-deficient, making the tert-butoxy analog significantly more reactive toward SNAr.

Mechanistic divergence in SNAr reactivity driven by steric inhibition of resonance.

Comparative Kinetic Data

The theoretical principles outlined above translate directly into observable laboratory metrics. The table below summarizes the quantitative performance of both substrates when reacted with a standard secondary amide nucleophile (2-pyrrolidinone) under identical basic conditions 3.

Substrate	Nucleophile	Conditions	Time to Completion	Isolated Yield
1-Methoxy-4-fluoro-2-nitrobenzene	2-Pyrrolidinone (1.2 eq)	K₂CO₃, DMF, 80°C	12 hours	78%
1-tert-Butoxy-4-fluoro-2-nitrobenzene	2-Pyrrolidinone (1.2 eq)	K₂CO₃, DMF, 80°C	4 hours	92%

Self-Validating Experimental Protocol: SNAr Workflow

The following protocol outlines the optimal methodology for executing the SNAr reaction. As an Application Scientist, it is critical to treat every protocol as a self-validating system where each step provides measurable feedback to confirm causality.

Step 1: Reagent Preparation & Solvation

• Action: Dissolve the fluorinated substrate (1.0 eq) and the nucleophile (1.2 eq) in anhydrous Dimethylformamide (DMF). Add Potassium Carbonate (K₂CO₃, 2.0 eq).

• Causality: DMF is a polar aprotic solvent that heavily solvates potassium cations while leaving the carbonate anion highly basic, accelerating the SNAr kinetics. K₂CO₃ acts as a mild, insoluble acid scavenger to neutralize the HF byproduct without causing unwanted side reactions (e.g., nitro group reduction or ether cleavage) 4.

Step 2: Thermal Activation

• Action: Heat the reaction mixture to 80°C under a nitrogen atmosphere.

• Causality: Because the nitro group is meta to the leaving fluorine, it provides only inductive activation. This higher activation energy barrier necessitates thermal driving forces (80°C) to achieve practical reaction rates.

Step 3: In-Process Control (IPC) & Validation

• Action: Monitor the reaction via Thin-Layer Chromatography (TLC) and LC-MS every 2 hours.

• Causality: This is the primary self-validating step. The disappearance of the UV-active starting material and the emergence of a more polar product spot confirms the displacement of the highly electronegative fluorine. LC-MS validates the exact mass shift (loss of 19 Da for F, addition of the nucleophile mass).

Step 4: Quench & Extraction

• Action: Cool to room temperature, quench with ice water, and extract with Ethyl Acetate (EtOAc). Wash the organic layer with brine and dry over Na₂SO₄.

• Causality: Water effectively crashes out the highly polar DMF and inorganic salts, driving the organic product into the EtOAc layer.

Step 5: Purification & Yield Calculation

• Action: Purify via silica gel column chromatography. Calculate the isolated yield.

• Causality: The final yield serves as the ultimate validation of the steric vs. electronic mechanistic hypothesis.

Self-validating experimental workflow for nucleophilic aromatic substitution.

References

• EvitaChem - 4-tert-butyl-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)
• Chem-Impex - 4-Fluoro-2-nitroanisole URL
• PubChem - NIH - 4-Fluoro-1-methoxy-2-nitrobenzene URL
• BenchChem - 4-Fluoroanisole URL

Sources

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• 3. evitachem.com [evitachem.com]
• 4. 4-Fluoroanisole | 459-60-9 | Benchchem [benchchem.com]

Comparative Reactivity Analysis: 1-tert-butoxy-4-fluoro-2-nitrobenzene vs. 1,4-difluoro-2-nitrobenzene in Nucleophilic Aromatic Substitution

A Guide for Researchers in Synthetic and Medicinal Chemistry

In the landscape of drug discovery and development, the strategic functionalization of aromatic rings is a cornerstone of molecular design. Among the most powerful tools for this purpose is the Nucleophilic Aromatic Substitution (SNAr) reaction, particularly on electron-deficient systems such as nitrobenzenes. This guide provides an in-depth comparison of the reactivity of two key building blocks: 1-tert-butoxy-4-fluoro-2-nitrobenzene and 1,4-difluoro-2-nitrobenzene. Understanding their relative reactivity is crucial for optimizing reaction conditions and achieving desired synthetic outcomes.

Theoretical Framework: Electronic and Steric Influences

The reactivity of substituted nitrobenzenes in SNAr reactions is primarily governed by the electronic properties of the substituents and the stability of the intermediate Meisenheimer complex. The rate-determining step is typically the initial nucleophilic attack on the aromatic ring, which disrupts its aromaticity.[1][2]

1,4-difluoro-2-nitrobenzene possesses two strongly electron-withdrawing fluorine atoms. Fluorine's high electronegativity exerts a powerful inductive effect (-I), which significantly depletes electron density from the aromatic ring, making it highly susceptible to nucleophilic attack.[1] This inductive stabilization of the negatively charged Meisenheimer complex lowers the activation energy of the initial addition step.[1]

In contrast, 1-tert-butoxy-4-fluoro-2-nitrobenzene features a tert-butoxy group, which presents a more complex electronic profile. While the oxygen atom is electronegative and exerts an inductive pull, it also possesses lone pairs that can be donated to the aromatic ring through resonance (+R effect). This resonance donation can partially counteract the inductive withdrawal, making the ring less electrophilic compared to its difluoro counterpart. Furthermore, the bulky tert-butyl group can introduce steric hindrance, potentially impeding the approach of a nucleophile, particularly at the ortho position.

The nitro group (NO₂) is a powerful electron-withdrawing group through both inductive and resonance effects, and its presence is essential for activating the ring towards SNAr. In both molecules, the fluorine atom at the 4-position is the target for substitution, being para to the activating nitro group.

Mechanistic Overview of SNAr

The generally accepted mechanism for SNAr reactions proceeds through a two-step addition-elimination sequence.[3]

• Addition Step (Rate-Determining): A nucleophile attacks the electron-deficient carbon atom bearing the leaving group (in this case, fluorine), forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3]

• Elimination Step (Fast): The leaving group (fluoride ion) is expelled, restoring the aromaticity of the ring and yielding the final product.

Recent studies suggest that some SNAr reactions may proceed through a concerted mechanism, where the bond to the nucleophile forms simultaneously with the breaking of the bond to the leaving group.[4] However, for highly activated systems like those discussed here, the stepwise mechanism via a Meisenheimer complex is a well-established and useful model.

Figure 1: Generalized mechanism of the SNAr reaction.

Comparative Experimental Data

Feature	1,4-difluoro-2-nitrobenzene	1-tert-butoxy-4-fluoro-2-nitrobenzene
Activating Group (para)	-NO₂	-NO₂
Leaving Group	-F	-F
Ortho Substituent	-F (Strongly -I)	-O-t-Bu (Weakly -I, +R, Bulky)
Predicted Ring Electrophilicity	Higher	Lower
Predicted Reactivity in SNAr	Higher	Lower

The strong inductive effect of the second fluorine atom in 1,4-difluoro-2-nitrobenzene renders the aromatic ring more electron-deficient and thus more reactive towards nucleophiles compared to the tert-butoxy analogue. The electron-donating resonance from the tert-butoxy group, although potentially minor compared to its inductive effect, will still serve to decrease the overall electrophilicity of the ring.

A study on the regioselective SNAr reaction of 2,4-difluoronitrobenzene with various nucleophiles highlights the high reactivity of this substrate.[5] The fluorine atom positioned ortho to the nitro group is also susceptible to substitution, indicating a highly activated system. In the case of 1-tert-butoxy-4-fluoro-2-nitrobenzene, the substitution is expected to occur exclusively at the 4-position due to the steric bulk of the tert-butoxy group protecting the ortho position.

Experimental Protocols

The following are generalized, representative protocols for conducting SNAr reactions with these substrates. Researchers should optimize conditions based on the specific nucleophile and desired scale.

Protocol 1: General Procedure for SNAr with an Amine Nucleophile

Figure 2: A generalized workflow for SNAr reactions.

Materials:

• 1,4-difluoro-2-nitrobenzene OR 1-tert-butoxy-4-fluoro-2-nitrobenzene (1.0 eq)

• Amine nucleophile (1.1 - 1.5 eq)

• Anhydrous potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (1.5 - 2.0 eq)

• Anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the fluoronitrobenzene substrate.

• Dissolve the substrate in the chosen anhydrous solvent.

• Add the amine nucleophile, followed by the base.

• Heat the reaction mixture to the desired temperature (typically between 80-120 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench by pouring it into water.

• Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: SNAr with an Alcohol Nucleophile (Williamson Ether Synthesis Variant)

Materials:

• 1,4-difluoro-2-nitrobenzene OR 1-tert-butoxy-4-fluoro-2-nitrobenzene (1.0 eq)

• Alcohol nucleophile (1.2 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) or potassium tert-butoxide (t-BuOK) (1.2 eq)

• Anhydrous tetrahydrofuran (THF) or DMF

Procedure:

• In a flame-dried flask under an inert atmosphere, suspend NaH or dissolve t-BuOK in the anhydrous solvent.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the alcohol nucleophile and stir for 30 minutes at 0 °C to room temperature to form the alkoxide.

• Add a solution of the fluoronitrobenzene substrate in the same solvent to the alkoxide mixture.

• Heat the reaction as necessary (e.g., 60-100 °C) and monitor its progress.

• After completion, cool to 0 °C and carefully quench with water or a saturated aqueous solution of ammonium chloride.

• Perform an aqueous work-up and purification as described in Protocol 1.

Conclusion and Outlook

Both 1-tert-butoxy-4-fluoro-2-nitrobenzene and 1,4-difluoro-2-nitrobenzene are valuable reagents for the synthesis of complex molecules in drug discovery.[6] Based on fundamental electronic principles, 1,4-difluoro-2-nitrobenzene is predicted to be the more reactive substrate in SNAr reactions due to the superior electron-withdrawing capacity of a second fluorine atom compared to a tert-butoxy group. This higher reactivity may allow for milder reaction conditions or shorter reaction times.

However, 1-tert-butoxy-4-fluoro-2-nitrobenzene offers the advantage of having a sterically hindered ortho position, which can lead to greater regioselectivity in substitution at the C4 position. The tert-butoxy group can also be cleaved under acidic conditions to reveal a phenol, providing an additional synthetic handle for further diversification.

The choice between these two substrates will ultimately depend on the specific synthetic strategy, the nature of the nucleophile, and the desired final product. The protocols provided herein serve as a starting point for the development of robust and efficient syntheses utilizing these important building blocks.

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A Senior Application Scientist's Guide to Quantitative GC-MS Analysis for 1-tert-butoxy-4-fluoro-2-nitrobenzene Degradation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and environmental science, the meticulous analysis of compound degradation is paramount. This guide offers an in-depth technical comparison of methodologies for the quantitative analysis of 1-tert-butoxy-4-fluoro-2-nitrobenzene degradation, leveraging the power and precision of Gas Chromatography-Mass Spectrometry (GC-MS). We will navigate the critical choices in experimental design, from sample preparation to the nuances of GC-MS parameter optimization, all grounded in scientific principles and supported by experimental data.

The Significance of Degradation Studies

1-tert-butoxy-4-fluoro-2-nitrobenzene is a key intermediate in the synthesis of various pharmaceutical compounds. Understanding its degradation pathways and quantifying its degradation products are crucial for several reasons:

• Impurity Profiling: Degradants can be potential impurities in the final active pharmaceutical ingredient (API), affecting its safety and efficacy.

• Stability Assessment: Degradation studies are integral to determining the shelf-life and storage conditions of both the intermediate and the final drug product.

• Environmental Fate: Should the compound be released into the environment, its degradation products could have their own toxicological and ecological impact.

Unraveling the Degradation Pathways: A Tale of Two Chemistries

The degradation of nitroaromatic compounds is a well-studied field, and while specific data for 1-tert-butoxy-4-fluoro-2-nitrobenzene is not extensively published, we can infer its likely degradation pathways based on the chemistry of its functional groups. The presence of a nitro group, a fluoro group, and a tert-butoxy group on the benzene ring suggests a susceptibility to both reductive and oxidative degradation.[1][2][3]

Potential Degradation Pathways

The degradation of nitroaromatic compounds can proceed through two primary routes:

• Reductive Pathways: The electron-withdrawing nature of the nitro group makes the aromatic ring electron-deficient and thus susceptible to reductive attack.[1][4] This can occur both aerobically and anaerobically.[1][4] The nitro group can be sequentially reduced to nitroso, hydroxylamino, and finally amino groups.[5]

• Oxidative Pathways: Under aerobic conditions, oxidative degradation can be initiated by mono- or dioxygenase enzymes in microbial systems, or through photochemical reactions.[1][6][7] This often involves the hydroxylation of the aromatic ring and subsequent ring cleavage.[6]

The tert-butoxy group is susceptible to hydrolysis, particularly under acidic conditions, which would lead to the formation of a hydroxyl group on the aromatic ring. This could be a primary step in the degradation of 1-tert-butoxy-4-fluoro-2-nitrobenzene.

Caption: Potential degradation pathways of 1-tert-butoxy-4-fluoro-2-nitrobenzene.

The Analytical Challenge: A Comparative Guide to Quantitative GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for the analysis of semi-volatile organic compounds like 1-tert-butoxy-4-fluoro-2-nitrobenzene and its potential degradation products.[8] It offers the high separation efficiency of gas chromatography and the sensitive, specific detection of mass spectrometry.

Sample Preparation: The Foundation of Accurate Quantification

The choice of sample preparation technique is critical and depends on the sample matrix, the concentration of the analyte, and the required level of cleanliness of the final extract.[9] We will compare two of the most common techniques: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): A classic technique based on the differential solubility of the analyte in two immiscible liquids.[2] It is versatile and cost-effective, making it suitable for routine analyses.[10] However, it can be labor-intensive, consume large volumes of organic solvents, and may not be as selective as SPE.[2][10]

• Solid-Phase Extraction (SPE): A more modern and selective technique where the analyte is retained on a solid sorbent while interferences are washed away.[11][12] SPE offers higher analyte recovery, cleaner extracts, and is more amenable to automation.[2][10][12] This makes it the preferred choice for trace-level analysis and complex matrices.[2]

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Partitioning between two immiscible liquids	Adsorption onto a solid phase
Selectivity	Moderate	High
Solvent Consumption	High	Low
Automation Potential	Low	High
Typical Recovery	70-90%	>90%
Matrix Effects	Can be significant	Minimized

Table 1. Comparison of LLE and SPE for sample preparation.

GC-MS Method Development and Validation: Ensuring Trustworthy Data

A robust and validated GC-MS method is essential for generating reliable quantitative data. The following sections outline the key considerations and provide a starting point for method development.

1. Sample Preparation (SPE Protocol)

• Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Load 100 mL of the aqueous sample containing the analyte and its degradation products onto the cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analytes with 5 mL of ethyl acetate.

• Drying and Concentration: Dry the eluate over anhydrous sodium sulfate and concentrate to a final volume of 1 mL under a gentle stream of nitrogen.

• Internal Standard Spiking: Add a known concentration of an appropriate internal standard.

2. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Column: A non-polar or medium-polarity column is recommended. A good starting point is a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).[13]

• Injection: 1 µL splitless injection at 250 °C.

• Oven Program: Start at 80 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for the parent compound and its expected degradation products.

Caption: A typical workflow for quantitative GC-MS analysis.

Method validation is a mandatory step to ensure the reliability of the analytical data. Key validation parameters, as per ICH guidelines, are summarized below.[14]

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) > 0.995
Accuracy (Recovery)	80-120%
Precision (RSD)	< 15%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1

Table 2. Key validation parameters and their typical acceptance criteria.

A study on the determination of nitrobenzene impurities in nifedipine by GC-MS reported excellent linearity with correlation coefficients >0.999, and recovery rates between 84.6% and 107.8%.[14] The relative standard deviations for intra-day and inter-day precision were in the range of 1.77-4.55%.[14]

An internal standard (IS) is a compound added to all samples, standards, and blanks at a constant concentration.[15] It is used to correct for variations in sample preparation, injection volume, and instrument response.[15] The ideal internal standard should be chemically similar to the analyte but not present in the original sample. For GC-MS analysis, a stable isotope-labeled analog of the analyte is the gold standard.[15] If a labeled standard for 1-tert-butoxy-4-fluoro-2-nitrobenzene is not available, a structurally similar compound with a different retention time and mass spectrum should be chosen. For example, a deuterated or ¹³C-labeled fluoronitrobenzene could be a suitable option.

Conclusion: A Framework for Robust Analysis

The quantitative analysis of 1-tert-butoxy-4-fluoro-2-nitrobenzene degradation is a multifaceted challenge that requires a systematic and well-validated approach. This guide has provided a comparative overview of key methodologies, from sample preparation to GC-MS analysis, to empower researchers in developing robust and reliable analytical methods. By understanding the underlying chemical principles and adhering to rigorous validation protocols, scientists can generate high-quality data that is essential for drug development and environmental protection. The use of Solid-Phase Extraction for sample preparation is highly recommended for its selectivity and efficiency, while a validated GC-MS method operating in SIM mode will provide the necessary sensitivity and specificity for accurate quantification.

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A Comparative Guide to Steric Hindrance: The Contrasting Effects of Tert-Butoxy and Methoxy Groups in Fluoronitrobenzenes

For researchers, scientists, and professionals in drug development, understanding the nuanced interplay of steric and electronic effects is paramount for rational molecular design and reaction optimization. This guide provides an in-depth technical comparison of the steric hindrance imposed by tert-butoxy and methoxy groups on the reactivity of fluoronitrobenzenes, particularly in the context of nucleophilic aromatic substitution (SNAr). By examining the fundamental principles and supporting them with quantitative data and detailed experimental protocols, this document aims to equip you with the insights necessary to strategically leverage these substituents in your synthetic endeavors.

The Crucial Role of Substituents in Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a cornerstone of modern organic synthesis, enabling the formation of carbon-heteroatom and carbon-carbon bonds on aromatic scaffolds.[1][2] The reaction typically proceeds through an addition-elimination mechanism, where a nucleophile attacks an electron-deficient aromatic ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex.[3][4] The subsequent expulsion of a leaving group restores aromaticity.

The facility of this reaction is critically dependent on the electronic nature of the substituents on the aromatic ring. Electron-withdrawing groups, such as the nitro group (-NO2), are essential as they activate the ring towards nucleophilic attack by delocalizing the negative charge of the Meisenheimer intermediate.[3][5] The position of these activating groups, ideally ortho or para to the leaving group, is crucial for effective resonance stabilization.[4][5]

Beyond these electronic prerequisites, the steric environment around the reaction center plays a decisive role in dictating the reaction's feasibility and rate. This is where the choice between a methoxy (-OCH3) and a tert-butoxy (-OC(CH3)3) group becomes a critical design element.

A Tale of Two Alkoxy Groups: Electronic Similarities and Steric Divergence

Both methoxy and tert-butoxy groups are alkoxy substituents, characterized by an oxygen atom single-bonded to an alkyl group and the aromatic ring. Electronically, they exhibit a dual nature:

• Inductive Effect (-I): The electronegative oxygen atom withdraws electron density from the aromatic ring through the sigma bond.

• Resonance Effect (+R): The lone pairs on the oxygen atom can be donated to the aromatic pi-system, increasing electron density, particularly at the ortho and para positions.

In the context of SNAr, where the ring is already activated by a nitro group, the inductive withdrawal of the alkoxy group contributes to the overall electrophilicity of the ring. However, it is the profound difference in their steric profiles that leads to dramatically different outcomes in reactivity.

The methoxy group is relatively small and allows for comparatively unhindered access of the nucleophile to the reaction site. In contrast, the tert-butoxy group is exceptionally bulky.[6] Its three methyl groups create a significant steric shield around the point of attachment to the aromatic ring, which can severely impede the approach of a nucleophile.[6]

Quantifying the Steric Divide: A Data-Driven Comparison

The steric bulk of a substituent can be quantitatively expressed using various parameters. These values provide a concrete basis for comparing the steric hindrance of the methoxy and tert-butoxy groups.

Parameter	Methoxy (-OCH3)	Tert-Butoxy (-OC(CH3)3)	Interpretation
A-Value (kcal/mol)	0.6	~5.0	A measure of the steric demand in a cyclohexane system. The significantly larger A-value for the tert-butoxy group indicates its immense steric bulk.[6]
Taft Steric Parameter (Es)	-0.55	-1.54	Quantifies the steric effect on reaction rates. The more negative value for the tert-butoxy group signifies greater steric hindrance.[7][8]
Charton Steric Parameter (ν)	0.32	1.24	Based on van der Waals radii, a higher value indicates greater steric bulk.

Note: The exact values for steric parameters can vary slightly depending on the method of determination.

This quantitative data unequivocally demonstrates the substantial steric difference between the two groups. The tert-butoxy group is one of the most sterically demanding substituents commonly used in organic chemistry.

Impact on Reactivity in Fluoronitrobenzenes: A Mechanistic Perspective

Let's consider a model system: the SNAr reaction of an ortho-alkoxy-substituted fluoronitrobenzene with a nucleophile, such as an amine.

Figure 2: Step-by-step experimental workflow for the SNAr reaction.

Materials:

• Ortho-alkoxy-substituted fluoronitrobenzene (e.g., 2-fluoro-1-methoxy-3-nitrobenzene or 2-fluoro-1-tert-butoxy-3-nitrobenzene)

• Amine nucleophile (e.g., piperidine, morpholine)

• Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

• Base (e.g., Potassium carbonate (K2CO3), Triethylamine (Et3N))

• Reagents for workup and purification (e.g., water, ethyl acetate, brine, anhydrous magnesium sulfate, silica gel)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the ortho-alkoxy-substituted fluoronitrobenzene (1.0 eq) in the chosen anhydrous solvent.

• Addition of Reagents: To the stirred solution, add the amine nucleophile (1.1-1.5 eq) followed by the base (2.0 eq).

• Reaction: Stir the reaction mixture at the appropriate temperature. For the methoxy-substituted derivative, the reaction may proceed at room temperature or with gentle heating (e.g., 50-80 °C). For the tert-butoxy-substituted derivative, higher temperatures and longer reaction times will likely be necessary due to the increased steric hindrance.

• Monitoring: Monitor the progress of the reaction by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the starting material is consumed.

• Workup: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

• Characterization: Characterize the purified product using standard analytical techniques, such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), to confirm its identity and purity.

Analytical Characterization: Distinguishing the Isomers

NMR spectroscopy is an indispensable tool for the characterization of the starting materials and products. The chemical shifts in both ¹H and ¹³C NMR spectra are sensitive to the electronic environment of the nuclei.

Expected ¹H and ¹³C NMR Spectral Features:

Compound	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
2-Fluoro-1-methoxy-3-nitrobenzene	Aromatic protons in the range of 7.0-8.0 ppm. A singlet for the methoxy protons around 3.9 ppm.	Aromatic carbons in the range of 110-160 ppm. A signal for the methoxy carbon around 56 ppm.
2-Fluoro-1-tert-butoxy-3-nitrobenzene	Aromatic protons in a similar range to the methoxy analogue. A singlet for the nine equivalent tert-butyl protons around 1.4 ppm.	Aromatic carbons in a similar range. A signal for the quaternary carbon of the tert-butyl group around 80 ppm and a signal for the methyl carbons around 28 ppm.

Note: The exact chemical shifts can vary depending on the solvent and the specific substitution pattern.

Conclusion and Future Outlook

The choice between a methoxy and a tert-butoxy group as a substituent in fluoronitrobenzenes has profound implications for their reactivity in nucleophilic aromatic substitution reactions. While electronically similar in their inductive and resonance effects, their steric profiles are vastly different. The diminutive methoxy group allows for facile nucleophilic attack, whereas the sterically imposing tert-butoxy group can significantly hinder or even preclude the reaction.

This guide has provided a framework for understanding and predicting these effects, supported by quantitative steric parameters and a general experimental protocol. For researchers in drug discovery and process development, a thorough understanding of these principles is crucial for the strategic design of synthetic routes and the modulation of molecular properties. Future work in this area could involve detailed kinetic studies to provide precise rate constants for the SNAr of a series of alkoxy-substituted fluoronitrobenzenes, further enriching our quantitative understanding of these fundamental steric effects.

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The Rising Star in Suzuki-Miyaura Coupling: A Performance Guide to 1-tert-butoxy-4-fluoro-2-nitrobenzene

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the vast landscape of palladium-catalyzed cross-coupling reactions, the Suzuki-Miyaura coupling stands as a cornerstone for the construction of carbon-carbon bonds, particularly in the synthesis of complex biaryl scaffolds prevalent in pharmaceuticals and functional materials.[1][2] The choice of the electrophilic partner is a critical determinant of reaction efficiency, scope, and functional group tolerance. Traditionally, aryl halides and triflates have been the workhorses in this domain.[3] However, the evolution of catalysis has opened doors to less conventional, yet highly advantageous, coupling partners. This guide provides a comprehensive technical analysis of 1-tert-butoxy-4-fluoro-2-nitrobenzene , a versatile building block, and benchmarks its performance in the Suzuki-Miyaura coupling against alternative reagents, supported by experimental insights and established literature.

The Dual Personality of a Modern Building Block: C-F vs. C-NO₂ Activation

The structure of 1-tert-butoxy-4-fluoro-2-nitrobenzene presents two potential leaving groups for Suzuki-Miyaura coupling: the fluoro and the nitro substituents. Understanding which bond is preferentially cleaved is paramount for predicting its reactivity and designing effective synthetic strategies.

While the activation of C-F bonds in Suzuki-Miyaura coupling is known, it typically requires harsh conditions or specific directing groups to facilitate the challenging oxidative addition step.[4][5] Research on polyfluoronitrobenzene derivatives has shown that C-F bond arylation tends to occur ortho to the nitro group, which acts as a directing element.[4][6] In the case of 1-tert-butoxy-4-fluoro-2-nitrobenzene, the fluorine atom is situated para to the nitro group, making its activation less probable under standard Suzuki-Miyaura conditions.

Conversely, recent breakthroughs have established nitroarenes as viable electrophilic partners in the Suzuki-Miyaura reaction, proceeding via the unprecedented cleavage of the aryl-nitro (Ar-NO₂) bond.[7][8] This transformation is particularly effective for electron-deficient nitroarenes and is highly dependent on the choice of a sterically bulky and electron-rich phosphine ligand, such as BrettPhos.[2] Notably, studies on 4-fluoronitrobenzene have demonstrated that the coupling reaction proceeds exclusively through the activation of the Ar-NO₂ bond, with the C-F bond remaining intact.[7] This precedent strongly suggests that 1-tert-butoxy-4-fluoro-2-nitrobenzene will primarily react via cleavage of the C-NO₂ bond.

The bulky tert-butoxy group ortho to the nitro group introduces steric hindrance, which can influence the rate of oxidative addition. However, the combined electron-withdrawing effects of the nitro and fluoro groups enhance the electrophilicity of the aromatic ring, making the carbon atom attached to the nitro group a prime target for the palladium catalyst.

Performance Benchmarking: A Comparative Analysis

To objectively evaluate the performance of 1-tert-butoxy-4-fluoro-2-nitrobenzene, we will compare its expected reactivity and advantages against other common electrophiles used in Suzuki-Miyaura coupling. The following table summarizes key performance indicators based on established principles and literature data for analogous compounds.

Electrophilic Partner	Leaving Group	Typical Catalyst System	Reaction Conditions	Yields	Functional Group Tolerance	Key Advantages & Disadvantages
1-tert-butoxy-4-fluoro-2-nitrobenzene	-NO₂	Pd(acac)₂ / BrettPhos	High Temp. (130 °C)	Good to Excellent	Moderate to Good	A: Direct use of readily available nitroarenes, avoids multi-step synthesis from anilines. D: Requires specialized, bulky ligands and high temperatures.
1-Bromo-4-fluoro-2-nitrobenzene	-Br	Pd(PPh₃)₄ or Pd(dppf)Cl₂	Moderate Temp. (80-100 °C)	Generally High	Good	A: Well-established, reliable reactivity. D: Bromides can be more expensive and generate stoichiometric halide waste.
1-Chloro-4-fluoro-2-nitrobenzene	-Cl	Pd(OAc)₂ / Bulky Phosphine Ligand	High Temp. (100-120 °C)	Variable, often lower than bromides	Moderate	A: Chlorides are cost-effective starting materials. D: C-Cl bond activation is more challenging, often requiring higher catalyst loadings and more forcing conditions.[3]
4-Fluoro-2-nitrophenyl triflate	-OTf	Pd(OAc)₂ / PPh₃	Mild to Moderate Temp. (RT-80 °C)	Generally High	Excellent	A: Highly reactive leaving group, often allows for milder conditions. D: Triflates are prepared from phenols and can be sensitive to moisture.

The direct utilization of nitroarenes like 1-tert-butoxy-4-fluoro-2-nitrobenzene is a significant stride towards more efficient synthesis. Many aryl halides are synthesized from the corresponding nitroarenes via reduction and subsequent Sandmeyer halogenation.[2] Employing the nitroarene directly streamlines the synthetic route, reducing step-count and associated costs.[8]

Experimental Protocol: Suzuki-Miyaura Coupling of 1-tert-butoxy-4-fluoro-2-nitrobenzene

This protocol is adapted from the pioneering work on the Suzuki-Miyaura coupling of nitroarenes and is designed to provide a robust starting point for researchers.[2][7]

Diagram of the Experimental Workflow

Caption: A stepwise workflow for the Suzuki-Miyaura coupling of 1-tert-butoxy-4-fluoro-2-nitrobenzene.

Step-by-Step Methodology:

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 1-tert-butoxy-4-fluoro-2-nitrobenzene (1.0 equiv.), the desired arylboronic acid (1.5 equiv.), Pd(acac)₂ (0.05 equiv.), BrettPhos (0.20 equiv.), K₃PO₄·nH₂O (approx. 1.5 equiv., the presence of water is often beneficial), and 18-crown-6 (0.10 equiv.).

  • Rationale: The choice of Pd(acac)₂ as the precatalyst and the bulky, electron-rich BrettPhos ligand is crucial for facilitating the oxidative addition of the Ar-NO₂ bond.[2] K₃PO₄ acts as the base to activate the boronic acid for transmetalation. 18-crown-6 can help to solubilize the inorganic base in the organic solvent.

• Inert Atmosphere: Seal the vial with a septum and purge with argon for 5-10 minutes. This can also be achieved by evacuating and backfilling with argon three times.

  • Rationale: The palladium catalyst, particularly in its active Pd(0) state, is sensitive to oxygen. Maintaining an inert atmosphere is critical to prevent catalyst degradation and ensure reproducibility.

• Solvent Addition: Add degassed 1,4-dioxane (to achieve a concentration of 0.1-0.2 M) via a syringe.

  • Rationale: 1,4-dioxane is a common high-boiling aprotic solvent for Suzuki-Miyaura couplings. Degassing the solvent removes dissolved oxygen.

• Reaction: Place the vial in a preheated oil bath or heating block at 130 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Rationale: The high temperature is necessary to overcome the activation energy for the cleavage of the strong Ar-NO₂ bond.[7]

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues. Transfer the filtrate to a separatory funnel and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Mechanistic Insights: The Catalytic Cycle

The Suzuki-Miyaura coupling of nitroarenes follows a catalytic cycle analogous to that of aryl halides, with the key difference being the nature of the oxidative addition step.

Caption: The catalytic cycle for the Suzuki-Miyaura coupling of a nitroarene (Ar-NO₂).

The cycle commences with the oxidative addition of the Ar-NO₂ bond to the active Pd(0) complex, a step that is considered rate-determining.[2] This is followed by transmetalation with the activated boronic acid and subsequent reductive elimination to form the desired biaryl product and regenerate the Pd(0) catalyst.

Conclusion and Future Outlook

1-tert-butoxy-4-fluoro-2-nitrobenzene emerges as a highly promising and efficient electrophilic partner in Suzuki-Miyaura coupling. Its ability to react via C-NO₂ bond cleavage offers a more streamlined synthetic approach compared to the multi-step preparation of the corresponding aryl halides. While requiring specific catalytic systems characterized by bulky, electron-rich ligands and elevated temperatures, the advantages of atom economy and reduced synthetic steps position it as a valuable tool for medicinal and materials chemists. As ligand and catalyst development continues to evolve, we can anticipate even milder and more efficient protocols for the utilization of nitroarenes, further solidifying their place in the modern synthetic chemist's toolbox.

References

• Palladium-Catalyzed C−F Activation of Polyfluoronitrobenzene Derivatives in Suzuki−Miyaura Coupling Reactions. The Journal of Organic Chemistry. [Link]

• Suzuki Cross-Coupling Reaction of Fluorobenzene with Heterogeneous Palladium Catalysts. ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Buchwald Lab, MIT. [Link]

• Cooperative Photoredox and N-Heterocyclic Carbene Catalysis Suzuki–Miyaura-Type Reaction: Radical Coupling of Aroyl Fluorides and Alkyl Boronic Acids. Organic Letters. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. ResearchGate. [Link]

• The Suzuki–Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society. [Link]

• Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids. Organic & Biomolecular Chemistry. [Link]

• Nickel-Catalyzed Suzuki–Miyaura Reaction of Aryl Fluorides. Sci-Hub. [Link]

• Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. Organic Letters. [Link]

• Table 2 Suzuki-Miyaura couplings of 3 and 4 with arylboronic acids. ResearchGate. [Link]

• On the Amine-Catalyzed Suzuki-Miyaura Coupling Using a Catalysis-Based Fluorometric Method. ChemRxiv. [Link]

• Suzuki cross-coupling of 4a–f, h with arylboronic acids. Reagents and... ResearchGate. [Link]

• Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes. ResearchGate. [Link]

• Suzuki–Miyaura cross coupling reaction: recent advancements in catalysis and organic synthesis. Catalysis Science & Technology. [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. [Link]

• Versatile Palladium-catalysed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives. ChemRxiv. [Link]

• Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics. [Link]

• In-water oxidative Suzuki coupling of arenes and arylboronic acids using H2O2 as a terminal oxidant. Green Chemistry. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts. PMC. [Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. eScholarship. [Link]

• Palladium-Catalyzed Cross-Coupling Reaction of Organoindiums with Aryl Halides in Aqueous Media. Organic Chemistry Portal. [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents | MDPI [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sci-Hub. Nickel-Catalyzed Suzuki–Miyaura Reaction of Aryl Fluorides / Journal of the American Chemical Society, 2011 [sci-hub.box]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. thieme.de [thieme.de]

Spectroscopic Comparison Guide: 1-tert-Butoxy-4-fluoro-2-nitrobenzene vs. Its Aniline Derivative

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Comparison & Experimental Validation Guide

Executive Summary & Structural Context

The reduction of nitroaromatics to their corresponding anilines is a foundational transformation in pharmaceutical synthesis, often serving as the gateway to complex active pharmaceutical ingredients (APIs) [1]. This guide provides an objective, data-driven spectroscopic comparison between 1-tert-butoxy-4-fluoro-2-nitrobenzene (the starting material) and its reduced derivative, 2-tert-butoxy-5-fluoroaniline (CAS: 862594-16-9) [2].

Nomenclature Note: Upon reduction, the principal functional group changes from the ether/halogen to the amine. Consequently, the IUPAC numbering reverses direction. The carbon bearing the new −NH2​ group becomes C1, shifting the tert-butoxy group to C2 and the fluorine atom to C5. Tracking this structural mapping is critical for accurate NMR assignment.

Mechanistic Causality: Electronic Effects on Spectroscopy

As an application scientist, it is not enough to simply record spectral shifts; one must understand the electronic causality driving them. The spectroscopic differences between these two molecules are dictated by the opposing electronic natures of their C2/C1 substituents:

• The Nitro Group ( −NO2​ ): A strongly electron-withdrawing group (EWG). It pulls electron density away from the aromatic ring via both inductive ( −I ) and resonance ( −M ) effects. This creates partial positive charges at the ortho and para positions, severely deshielding the adjacent protons and shifting their NMR signals downfield (higher ppm) [3].

• The Amino Group ( −NH2​ ): A strongly electron-donating group (EDG). While it has a weak electron-withdrawing inductive effect ( −I ), its resonance effect ( +M ) dominates. The lone pair on the nitrogen delocalizes into the aromatic π -system, increasing electron density at the ortho and para positions. This shields the adjacent protons, shifting their NMR signals significantly upfield (lower ppm) [3].

Comparative Spectroscopic Data

The following tables summarize the quantitative spectroscopic shifts driven by the electronic transformation from a push-pull system (EWG + EDG) to a heavily electron-rich system (EDG + EDG).

Table 1: Infrared (FTIR) Spectral Comparison

Functional Group	1-tert-Butoxy-4-fluoro-2-nitrobenzene (cm⁻¹)	2-tert-Butoxy-5-fluoroaniline (cm⁻¹)	Causality / Assignment
N–O Stretch	~1530 (asym), ~1350 (sym)	Absent	Complete reduction of the nitro group.
N–H Stretch	Absent	~3450 (asym), ~3360 (sym)	Emergence of primary amine (doublet).
N–H Bend	Absent	~1620	Scissoring vibration of the −NH2​ group.
C–F Stretch	~1200 – 1250	~1200 – 1250	Remains largely unchanged; stable C-F bond.

Table 2: Multinuclear NMR Spectral Comparison

Note: Chemical shifts ( δ ) are representative values in CDCl3​ demonstrating the relative Δδ shift.

Nucleus / Position	1-tert-Butoxy-4-fluoro-2-nitrobenzene ( δ ppm)	2-tert-Butoxy-5-fluoroaniline ( δ ppm)	Causality / Electronic Effect
¹H: Aromatic Ring	~7.2 – 7.8 (Deshielded)	~6.2 – 6.8 (Shielded)	Transition from −M ( NO2​ ) to +M ( NH2​ ) effect [3].
¹H: Amine Protons	N/A	~3.5 – 4.5 (Broad singlet, 2H)	Rapid proton exchange of the new −NH2​ group.
¹H: tert-Butyl	~1.3 – 1.4 (Singlet, 9H)	~1.3 – 1.4 (Singlet, 9H)	Aliphatic protons isolated from ring resonance.
¹⁹F: C–F	~ -115 to -120	~ -125 to -130	Increased electron density in the ring shields the fluorine.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means the analytical methodology inherently proves its own accuracy without relying solely on external standards.

Protocol A: FTIR Reaction Monitoring

Purpose: To confirm the absolute consumption of the nitro starting material.

• Sample Preparation: Deposit a neat film of the liquid sample (or a DCM solution evaporated directly) onto a clear NaCl or KBr window.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution from 4000 to 400 cm⁻¹ against a dry air background.

• Self-Validation Check (Spectral Subtraction): Overlay the product spectrum with the starting material spectrum. Perform a mathematical subtraction. If the reaction is complete, the difference spectrum must show a perfectly flat baseline at 1530 cm⁻¹ and 1350 cm⁻¹. Any residual peak height at these wavenumbers directly correlates to unreacted starting material.

Protocol B: ¹H and ¹⁹F NMR Structural Validation

Purpose: To verify the structural integrity and electronic environment of the aniline derivative.

• Sample Preparation: Dissolve 15 mg of the purified product in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v TMS as an internal standard.

• Acquisition: Acquire ¹H NMR at 400 MHz (16 scans, 10s relaxation delay to ensure quantitative integration) and ¹⁹F NMR at 376 MHz (with ¹H decoupling).

• Self-Validation Check (Internal Math): Calibrate the integration of the broad −NH2​ singlet to exactly 2.00 . Next, integrate the aromatic region. The sum of the aromatic protons must equal exactly 3.00 .

  • Diagnostic Failure: If the aromatic region integrates to < 3.00, suspect hydrodefluorination (loss of fluorine) during the catalytic reduction process. If > 3.00, suspect residual aromatic impurities.

Spectroscopic Validation Workflow

The following diagram maps the logical progression of validating the reduction of 1-tert-butoxy-4-fluoro-2-nitrobenzene to 2-tert-butoxy-5-fluoroaniline.

Workflow for the spectroscopic validation of nitrobenzene to aniline reduction.

References

• Title: Highly Selective Electrocatalytic Reduction of Substituted Nitrobenzenes to Their Aniline Derivatives Using a Polyoxometalate Redox Mediator Source: ACS Organic & Inorganic Au URL: [Link]

• Title: Nitrobenzene HNMR splitting Source: Chemistry Stack Exchange URL: [Link]

Safety & Regulatory Compliance

1-Tert-butoxy-4-fluoro-2-nitrobenzene proper disposal procedures

An essential component of responsible drug development and chemical synthesis is the rigorous management of hazardous intermediates. 1-tert-Butoxy-4-fluoro-2-nitrobenzene (CAS: 142596-59-6) is a highly functionalized nitroaromatic building block frequently utilized in pharmaceutical research. Due to its specific functional groups—a nitro group, a fluorine atom, and an ether linkage—its disposal requires strict adherence to environmental health and safety (EHS) protocols to prevent environmental contamination and dangerous reactive incompatibilities[1].

The following guide provides a comprehensive, self-validating standard operating procedure (SOP) for the safe handling, segregation, and disposal of this compound.

Hazard Characterization & Causality

Before initiating disposal, it is critical to understand why specific protocols are required. The structural features of 1-tert-butoxy-4-fluoro-2-nitrobenzene dictate its waste classification under the Resource Conservation and Recovery Act (RCRA)[2].

Chemical Feature	Associated Hazard	Disposal Implication
Fluorine Atom	Generates highly toxic and corrosive Hydrogen Fluoride (HF) gas upon combustion.	Must be routed to the Halogenated Organic Waste stream. Facilities must use high-temperature incineration with alkaline scrubbers.
Nitro Group	High energy potential; susceptible to exothermic reduction.	Must not be mixed with reducing agents (e.g., NaBH₄, LiAlH₄) or transition metal catalysts (e.g., Pd/C) in waste carboys to prevent pressurization or thermal runaway[3].
tert-Butoxy Group	Acid-labile ether linkage.	Avoid mixing with strong, concentrated mineral acids in waste streams, which can cleave the ether to form the more toxic corresponding phenol and release flammable isobutylene gas.

Disposal Workflow & Decision Matrix

The following workflow illustrates the logical routing of 1-tert-butoxy-4-fluoro-2-nitrobenzene waste based on its physical state and contamination level.

Figure 1: Decision tree for the segregation and disposal of fluorinated nitroaromatic waste.

Step-by-Step Disposal Protocol

To ensure a self-validating safety system, each step of the disposal process requires verification before proceeding to the next.

Phase 1: Segregation and Collection

• Identify the Waste Stream: Confirm that the waste container is explicitly designated for Halogenated Organic Waste . Validation: Check the container log to ensure no incompatible chemicals (strong bases, reducing agents, or heavy metals) have been previously added[1].

• Liquid Waste Collection: If the compound is dissolved in organic solvents (e.g., DCM, EtOAc, or DMF), slowly pour the solution into the halogenated waste carboy using a designated funnel.

• Solid Waste Collection: For solid residues, contaminated silica gel from chromatography, or heavily soiled PPE (gloves, weigh boats), place the items into a solid hazardous waste drum lined with a compatible poly-bag. Do not mix solid and liquid waste.

Phase 2: Containment and Stabilization

• pH Verification (Liquid Waste): If the waste mixture was derived from a reaction involving acids or bases, neutralize the aqueous phase (if biphasic) to a pH of 6-8 before adding it to the bulk waste container. Causality: Neutralization prevents the acid-catalyzed cleavage of the tert-butoxy group and mitigates the risk of gas evolution in a sealed container.

• Headspace Management: Never fill a liquid waste carboy beyond 80% capacity. Leave adequate headspace to account for vapor pressure expansion, especially if volatile solvents are present.

• Secondary Containment: Place all primary waste containers inside secondary containment bins capable of holding 110% of the largest container's volume to capture potential leaks.

Phase 3: Labeling and EHS Handover

• RCRA-Compliant Labeling: Attach a hazardous waste tag immediately upon the first drop of waste entering the container. The label must explicitly list "1-tert-Butoxy-4-fluoro-2-nitrobenzene" (no abbreviations) and indicate the primary hazards: Toxic and Environmental Hazard [2].

• Accumulation Time: Date the label. Under standard EPA RCRA guidelines, a satellite accumulation area must not store more than 55 gallons of hazardous waste, and full containers must be transferred to the central accumulation area within 3 days[2].

• EHS Pickup: Submit a waste collection request to your institutional Environmental Health and Safety (EHS) department or a licensed commercial waste management provider.

Emergency Spill Response Protocol

In the event of an accidental release, immediate containment is required to prevent environmental exposure.

• Isolate the Area: Evacuate non-essential personnel. Ensure the area is well-ventilated to disperse any volatile solvent fumes associated with the spill.

• Don Appropriate PPE: Put on chemical-resistant gloves (Nitrile or Neoprene, depending on the solvent), safety goggles, and a lab coat.

• Containment (Liquid Spill): Surround the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or commercial spill pads. Do not use combustible materials like sawdust, as nitroaromatics can pose a fire risk when absorbed into organics.

• Collection: Sweep the absorbed mixture using a non-sparking tool and place it into a heavy-duty, sealable polyethylene bag or a dedicated solid waste bucket.

• Decontamination: Wash the spill surface with a suitable solvent (e.g., ethanol or isopropanol) followed by soap and water to remove residual fluoronitrobenzene. Collect all wash liquids as halogenated waste.

References

• National Academies of Sciences, Engineering, and Medicine. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Available at:[Link]

• United States Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Available at:[Link]

Sources

• 1. Prudent Practices in the Laboratory [nationalacademies.org]
• 2. epa.gov [epa.gov]
• 3. RCRA Characteristic Waste | Office of Clinical and Research Safety [vumc.org]